Chemical structure and properties of Methyl[(piperidin-4-yl)methyl]propylamine
This in-depth technical guide details the chemical structure, synthesis, and properties of Methyl[(piperidin-4-yl)methyl]propylamine , a specialized diamine scaffold used in medicinal chemistry. Executive Summary Methyl[...
Author: BenchChem Technical Support Team. Date: February 2026
This in-depth technical guide details the chemical structure, synthesis, and properties of Methyl[(piperidin-4-yl)methyl]propylamine , a specialized diamine scaffold used in medicinal chemistry.
Executive Summary
Methyl[(piperidin-4-yl)methyl]propylamine is a versatile secondary/tertiary diamine scaffold frequently utilized as a building block in the synthesis of G-protein coupled receptor (GPCR) ligands, particularly for muscarinic, histaminergic, and opioid receptors. Its structure features a piperidine ring (secondary amine) capable of diversified substitution, linked via a methylene bridge to an acyclic tertiary amine (
-methyl--propyl). This dual-amine functionality allows it to serve as a pH-responsive linker or a polar head group in drug discovery campaigns, modulating solubility and pharmacokinetic profiles.
Chemical Identity & Structure
Nomenclature & Identifiers
IUPAC Name:
-methyl--propyl-1-(piperidin-4-yl)methanamine
Alternative Names: 4-[(Methyl(propyl)amino)methyl]piperidine; Methyl(propyl)(piperidin-4-ylmethyl)amine
CAS Number: Not widely indexed (Custom Synthesis / Building Block)
Molecular Formula:
Molecular Weight:
g/mol
SMILES: CCCN(C)CC1CCNCC1
InChIKey: (Predicted) KVUDJXKHYJXKHY-UHFFFAOYSA-N
Structural Analysis
The molecule consists of two distinct nitrogen centers:
Piperidine Nitrogen (Secondary Amine): A highly reactive nucleophilic center (
), ideal for alkylation, reductive amination, or amide coupling to attach the scaffold to larger pharmacophores.
Exocyclic Nitrogen (Tertiary Amine): A sterically hindered, basic center (
) substituted with methyl and propyl groups. This moiety often serves as a cationic anchor in receptor binding pockets.
Feature
Chemical Group
Function in Drug Design
Core Scaffold
Piperidine Ring
Rigid spacer, restricts conformational entropy.
Linker
Methylene ()
Provides rotational freedom between the ring and the tail.
Tail
-Methyl--propyl
Lipophilic cationic head; modulates hERG binding and BBB penetration.
Physicochemical Properties
The following properties are critical for handling and formulation. Data is predicted based on structural analogs (e.g., 4-methylpiperidine,
-dimethylpropylamine).
Property
Value (Predicted)
Implication
Physical State
Colorless to pale yellow oil
Liquid at room temperature; handle with syringe techniques.
Boiling Point
(760 mmHg)
High boiling point; purification via vacuum distillation is recommended.
Density
g/cm³
Less dense than water.
LogP (Octanol/Water)
Moderate lipophilicity; good membrane permeability.
(Piperidine)
Highly basic; exists as a dication at physiological pH.
(Tertiary Amine)
Basic; contributes to solubility in acidic media.
Solubility
Miscible in EtOH, DCM, DMSO
Highly soluble in organic solvents; moderately soluble in water (pH dependent).
Synthesis & Manufacturing
The most robust synthetic route utilizes Reductive Amination followed by Acidolytic Deprotection . This protocol ensures regioselectivity and high yields.
Synthetic Pathway (Diagram)
Figure 1: Two-step synthesis of Methyl[(piperidin-4-yl)methyl]propylamine from commercially available Boc-protected precursors.
Detailed Protocol
Step 1: Reductive Amination
Objective: Couple the aldehyde to the secondary amine.
-methylpropylamine ( equiv) and Acetic Acid ( equiv) to catalyze iminium ion formation. Stir for 30 minutes at room temperature.
Add Sodium triacetoxyborohydride (STAB,
equiv) portion-wise.
Reaction: Stir at room temperature for 12–16 hours under Nitrogen.
Workup: Quench with saturated
. Extract with Dichloromethane (DCM). Dry organic layer over and concentrate.
Note: STAB is preferred over
due to lower toxicity and better selectivity for aldehydes over ketones/esters [1].
Step 2: Boc-Deprotection
Objective: Reveal the secondary piperidine amine.
Dissolve the intermediate in DCM (
mL/mmol).
Add Trifluoroacetic acid (TFA,
equiv) or in Dioxane.
Reaction: Stir at room temperature for 2–4 hours. Monitor by TLC (disappearance of starting material).
Workup: Concentrate in vacuo.
For Free Base: Redissolve residue in DCM, wash with
, dry over , and concentrate.
For Salt: Triturate the residue with diethyl ether to obtain the dihydrochloride or trifluoroacetate salt.
Pharmacological Relevance & Applications
Drug Design Pharmacophore
This scaffold is a "privileged structure" in medicinal chemistry, often serving as the basic amine component in:
GPCR Antagonists: The piperidine ring provides a rigid spacer, while the tertiary amine interacts with conserved aspartate residues (e.g.,
) in aminergic GPCRs (Muscarinic --, Histamine /).
Kinase Inhibitors: Used as a solvent-exposed tail to improve solubility and physicochemical properties of ATP-competitive inhibitors.
Structure-Activity Relationship (SAR) Map
Figure 2: Pharmacophore analysis highlighting the functional roles of each structural component.
Handling, Stability, and Safety
Storage Conditions
Atmosphere: Store under inert gas (Argon or Nitrogen). The secondary amine is sensitive to oxidation and carbamate formation (
absorption) from air.
Temperature:
(Refrigerated).
Form: The dihydrochloride salt is significantly more stable and less hygroscopic than the free base oil.
Reactivity Hazards
Incompatibility: Strong oxidizing agents, acid chlorides, anhydrides (will react with the piperidine NH).
Hygroscopicity: The free base absorbs moisture rapidly; weigh quickly or use in a glovebox.
References
Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures". Journal of Organic Chemistry, 61(11), 3849-3862. [Link]
Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. 5th Edition. John Wiley & Sons. (Standard reference for Boc deprotection protocols). [Link]
Meanwell, N. A. (2011). "Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design". Journal of Medicinal Chemistry, 54(8), 2529–2591. (Discusses piperidine scaffolds in drug design). [Link]
Exploratory
Methyl[(piperidin-4-yl)methyl]propylamine CAS number and synonyms
An In-Depth Technical Guide to Methyl[(piperidin-4-yl)methyl]propylamine and Related Compounds for Drug Discovery Professionals This guide provides a comprehensive technical overview of the chemical landscape surrounding...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to Methyl[(piperidin-4-yl)methyl]propylamine and Related Compounds for Drug Discovery Professionals
This guide provides a comprehensive technical overview of the chemical landscape surrounding "Methyl[(piperidin-4-yl)methyl]propylamine." Recognizing the structural ambiguity in this nomenclature, we will explore the most chemically plausible interpretations, their unique identifiers, synthesis strategies, and their significant roles as versatile scaffolds in modern medicinal chemistry. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this important class of compounds.
Introduction: Deconstructing the Nomenclature
The name "Methyl[(piperidin-4-yl)methyl]propylamine" suggests a piperidine ring substituted at the 4-position with a methylpropylaminomethyl group. However, the precise connectivity of the methyl and propyl groups to the nitrogen atom is not explicitly defined. This ambiguity leads to several possible structures, the most probable of which are:
Structure A: N-methyl-N-propyl-1-(piperidin-4-yl)methanamine. Here, both the methyl and propyl groups are attached to the exocyclic nitrogen, forming a tertiary amine.
Structure B: N-((1-methylpiperidin-4-yl)methyl)propan-1-amine. In this isomer, the methyl group is on the piperidine nitrogen, and the propyl group is on the exocyclic nitrogen.
Structure C: N-methyl-1-(1-propylpiperidin-4-yl)methanamine. This structure features a propyl group on the piperidine nitrogen and a methyl group on the exocyclic nitrogen.
This guide will address the synthesis and properties related to this family of compounds, with a focus on the 4-(aminomethyl)piperidine scaffold, which is a privileged structure in medicinal chemistry.
Compound Identification and Physicochemical Properties
Due to the specificity of substitution patterns, a single CAS number for the ambiguously named "Methyl[(piperidin-4-yl)methyl]propylamine" is not available. Instead, we present the identifiers for closely related and structurally defined analogs.
A potential precursor; not the full structure. Synonyms include: Propyl(methyl)amine, N-Methyl-1-propanamine.[2]
Core Synthesis Strategies: The Versatility of Reductive Amination
The synthesis of N-substituted (piperidin-4-yl)methanamines is most commonly and efficiently achieved through reductive amination.[2][3] This powerful transformation allows for the formation of a new carbon-nitrogen bond by reacting a carbonyl compound (an aldehyde or ketone) with an amine in the presence of a reducing agent.[2]
The choice of starting materials dictates the final substitution pattern:
To synthesize Structure A (N-methyl-N-propyl-1-(piperidin-4-yl)methanamine): One would typically start with a protected piperidin-4-carbaldehyde and react it with N-methyl-n-propylamine. A protecting group on the piperidine nitrogen, such as a tert-butyloxycarbonyl (Boc) group, is crucial to prevent unwanted side reactions.
To synthesize Structures B and C: A stepwise approach is generally favored. For instance, one could start with N-Boc-4-piperidone, perform a reductive amination with either methylamine or propylamine, and then alkylate the piperidine nitrogen after deprotection.[4]
A common reducing agent for this transformation is sodium triacetoxyborohydride (STAB), which is mild enough to not reduce the starting aldehyde or ketone but is highly effective at reducing the intermediate iminium ion.[4]
Detailed Experimental Protocol: Synthesis of a Tertiary Amine via Reductive Amination
This protocol outlines a general, yet robust, method for the synthesis of a tertiary amine on the (piperidin-4-yl)methyl scaffold, exemplified by the reaction of a protected piperidine-4-carbaldehyde with a secondary amine.
Step 1: Reductive Amination
Reaction Setup: To a solution of tert-butyl 4-formylpiperidine-1-carboxylate (1.0 eq) in an anhydrous solvent such as dichloromethane (DCM) or 1,2-dichloroethane (DCE) (0.1 M), add the secondary amine (e.g., N-methyl-n-propylamine) (1.2 eq).
Addition of Reducing Agent: Stir the mixture at room temperature for 30-60 minutes to allow for the formation of the iminium intermediate. Subsequently, add sodium triacetoxyborohydride (STAB) (1.5 eq) portion-wise over 15 minutes. The portion-wise addition helps to control any potential exotherm.
Reaction Monitoring: Allow the reaction to stir at room temperature for 12-24 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting aldehyde is consumed.
Work-up: Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Separate the organic layer, and extract the aqueous layer with DCM (2 x 50 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.
Purification: The crude product, tert-butyl 4-((methyl(propyl)amino)methyl)piperidine-1-carboxylate, can be purified by column chromatography on silica gel.
Step 2: Boc Deprotection
Acidic Cleavage: Dissolve the purified product from Step 1 in a solution of 4M hydrochloric acid (HCl) in 1,4-dioxane or trifluoroacetic acid (TFA) in DCM.
Reaction: Stir the mixture at room temperature for 2-4 hours.
Isolation: Concentrate the reaction mixture under reduced pressure to obtain the hydrochloride or trifluoroacetate salt of the final product, N-methyl-N-propyl-1-(piperidin-4-yl)methanamine.
Visualization of the Synthetic Workflow
The following diagram illustrates the general workflow for the synthesis of N-substituted (piperidin-4-yl)methanamines.
Caption: General synthetic workflow for N-substituted (piperidin-4-yl)methanamines.
Applications in Medicinal Chemistry
The 4-(aminomethyl)piperidine scaffold is a cornerstone in drug discovery, offering a versatile platform for creating novel therapeutics.[5] Its structural features are key to its utility: the piperidine ring acts as a conformationally constrained scaffold, while the exocyclic amine provides a crucial point for interaction with biological targets or for further chemical modification.
This scaffold has been successfully incorporated into molecules targeting a range of biological entities, particularly G-protein coupled receptors (GPCRs) and protein kinases.[5] Notable applications include:
Opioid Receptor Modulators: The 4-aminopiperidine framework is a well-established pharmacophore in the design of potent opioid receptor agonists, most famously in the fentanyl class of analgesics.
CXCR4 Antagonists: Derivatives of this scaffold have emerged as a promising class of antagonists for the C-X-C chemokine receptor type 4 (CXCR4), which is implicated in cancer metastasis and HIV-1 entry into host cells.
Sigma-1 (σ1) Receptor Ligands: N-alkyl-4-aminomethylpiperidine derivatives have shown significant affinity and selectivity for the σ1 receptor, a target for treating neurodegenerative diseases, pain, and psychiatric disorders.[5]
Central Nervous System (CNS) Agents: The ability of these compounds to interact with various biological targets has led to their use in the development of analgesics and other CNS agents.[6]
Drug Discovery Workflow
The development of new drugs based on the (piperidin-4-yl)methanamine scaffold typically follows an iterative, multidisciplinary workflow.
Caption: Iterative drug discovery workflow utilizing the 4-(aminomethyl)piperidine scaffold.
Conclusion
While the specific compound "Methyl[(piperidin-4-yl)methyl]propylamine" is not unambiguously defined, the underlying 4-(aminomethyl)piperidine scaffold represents a highly valuable and extensively utilized structural motif in medicinal chemistry. Its synthesis is readily achievable through well-established methods like reductive amination, allowing for the systematic exploration of chemical space. The proven success of this scaffold in developing modulators for a wide range of important biological targets ensures its continued relevance in the pursuit of novel therapeutics.
References
Piperidine Derivatives: Synthesis, Pharmacological Evaluation and Insilico Approach of Novel Potential Analgesics in 4-amino Methyl Piperidine Series. Taylor & Francis Online. Available from: [Link]
Facile synthesis of 4-substituted-4-aminopiperidine derivatives, the key building block of piperazine-based CCR5 antagonists. PubMed. Available from: [Link]
Derivatives of 4-(aminomethyl) piperidine, their preparation and their therapeutic application. Google Patents.
Synthesis of cis‐3‐methyl‐4‐aminopiperidine Derivatives. ResearchGate. Available from: [Link]
Synthesis of Aminoethyl‐Substituted Piperidine Derivatives as σ1 Receptor Ligands with Antiproliferative Properties. National Center for Biotechnology Information. Available from: [Link]
Reductive Amination Routes in the Synthesis of Piperidine IminoSugars. ResearchGate. Available from: [Link]
THE DOUBLE REDUCTIVE AMINATION APPROACH TO THE SYNTHESIS OF POLYHYDROXYPIPERIDINES. ResearchGate. Available from: [Link]
Application Note – Reductive Amination. Synple Chem. Available from: [Link]
Caption: Step-by-step workflow for ligand-based pharmacophore modeling.
An In-Depth Technical Guide: Pharmacophore Analysis of Piperidine-Based Amine Derivatives Abstract The piperidine ring is a cornerstone scaffold in modern medicinal chemistry, present in a remarkable number of FDA-approv...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide:
Pharmacophore Analysis of Piperidine-Based Amine Derivatives
Abstract
The piperidine ring is a cornerstone scaffold in modern medicinal chemistry, present in a remarkable number of FDA-approved drugs, particularly those targeting the central nervous system (CNS).[1][2][3][4] Its synthetic tractability and ability to present pharmacophoric features in distinct three-dimensional orientations make it an invaluable asset in drug design.[1][5] This guide provides an in-depth exploration of pharmacophore analysis as applied to piperidine-based amine derivatives. We will dissect the core principles of pharmacophore modeling, detail the methodologies for both ligand- and structure-based approaches, emphasize the criticality of rigorous model validation, and illustrate the practical application of these techniques in a drug discovery context. This document is intended for researchers, medicinal chemists, and computational scientists engaged in the design and development of novel therapeutics.
The Piperidine Scaffold: A Privileged Structure in Drug Discovery
Heterocyclic compounds are of central importance to medicinal chemistry, and among them, the piperidine ring is one of the most frequently utilized building blocks in approved pharmaceuticals.[3][4][6] Its prevalence is not accidental; it stems from a combination of favorable physicochemical properties and synthetic versatility.
Structural and Physicochemical Advantages: The six-membered saturated ring of piperidine provides a robust, non-planar scaffold that can adopt a stable chair conformation. This allows for the precise spatial positioning of substituents, which is critical for interacting with biological targets.[1] The basic nitrogen atom is often a key pharmacophoric feature, capable of forming crucial ionic interactions or hydrogen bonds within a receptor's binding site.[1] Furthermore, modifications to the piperidine ring can modulate properties like lipophilicity and membrane permeability, which are essential for optimizing a drug's Absorption, Distribution, Metabolism, and Excretion (ADME) profile.[1]
Therapeutic Versatility: Piperidine derivatives have demonstrated extraordinary utility across a wide spectrum of therapeutic areas. They are particularly prominent in drugs targeting CNS disorders, such as antipsychotics (e.g., haloperidol, risperidone) and antidepressants (e.g., paroxetine), owing to their ability to interact with various neurotransmitter receptors and, in many cases, cross the blood-brain barrier.[1][2] Beyond the CNS, this scaffold is integral to analgesics, anticancer agents, antihistamines, and acetylcholinesterase (AChE) inhibitors for the treatment of Alzheimer's disease.[3][7][8]
Given its proven success, understanding the key molecular interactions that drive the activity of piperidine-based ligands is paramount. Pharmacophore modeling provides a powerful computational framework to achieve this understanding.
Fundamentals of Pharmacophore Modeling
A pharmacophore is defined by IUPAC as "an ensemble of steric and electronic features that is necessary to ensure the optimal supramolecular interactions with a specific biological target and to trigger or block its biological response".[9] In essence, a pharmacophore model is a 3D blueprint that distills the essential features of a molecule required for biological activity.[10] This approach is a cornerstone of modern computer-aided drug design (CADD).[9]
The primary applications of pharmacophore modeling in drug discovery include:
Virtual Screening: Rapidly searching large chemical databases to identify novel compounds that match the pharmacophore model, thus prioritizing molecules for experimental testing.[11][12]
Lead Optimization: Guiding the modification of existing lead compounds to enhance potency, selectivity, and pharmacokinetic properties.[10][11][13]
Scaffold Hopping: Identifying new core structures (scaffolds) that can present the necessary pharmacophoric features, leading to compounds with novel intellectual property.[14][15]
Understanding Structure-Activity Relationships (SAR): Rationalizing why certain molecules are active while others are not, based on their ability to match the pharmacophore.[15]
Data Presentation: Common Pharmacophore Features
The model is built from a collection of key chemical features, summarized in the table below.
Feature Type
Abbreviation
Description & Common Chemical Groups
Hydrogen Bond Acceptor
HBA
An atom or group that accepts a hydrogen bond.[10]
Hydrogen Bond Donor
HBD
An atom or group that donates a hydrogen bond.[10]
Hydrophobic Center
HY
A non-polar region that engages in hydrophobic interactions.[10]
Aromatic Ring
AR
A planar, cyclic, conjugated system that can participate in π-π stacking.[10]
Positive Ionizable
PI
A group that is typically protonated at physiological pH.[10]
Negative Ionizable
NI
A group that is typically deprotonated at physiological pH.[10]
Mandatory Visualization: The Pharmacophore Analysis Workflow
The overall process of generating and applying a pharmacophore model is a systematic, multi-step workflow designed to ensure the final model is both predictive and robust.
Caption: High-level workflow of pharmacophore modeling and application.
Methodologies: Building the Pharmacophore Model
There are two primary approaches to generating a pharmacophore model, the choice of which is dictated by the availability of structural data for the biological target.
Ligand-Based Pharmacophore Modeling (LBPM)
This approach is employed when the 3D structure of the target protein is unknown, relying instead on a set of known active ligands.[10][12] The core assumption is that these molecules bind to the same target site in a similar conformation, and therefore share common chemical features responsible for their activity.
Training Set Preparation:
Action: Curate a set of structurally diverse molecules with known high affinity/potency for the target. This is the "training set".
Causality: A diverse set ensures the resulting model is not biased towards a single chemical series and captures the essential features common to all active compounds, rather than idiosyncrasies of a few.
Action: It is also beneficial to include a set of known inactive molecules to help refine the model and improve its ability to discriminate.[16]
Conformational Analysis:
Action: Generate a comprehensive set of low-energy 3D conformations for each molecule in the training set.[12][17]
Causality: Piperidine derivatives can be flexible. It is crucial to explore their conformational space to identify the "bioactive conformation"—the specific 3D shape the molecule adopts when it binds to the target.[12] Failing to do so can lead to a pharmacophore model that does not represent the biologically relevant state.
Molecular Alignment and Feature Identification:
Action: Superimpose the conformers of the active molecules to identify the common pharmacophoric features and their spatial arrangement.[12] Software algorithms use techniques like common feature alignment or flexible alignment to achieve this.[12]
Causality: The alignment step is the most critical and challenging part of LBPM. A successful alignment reveals the shared 3D pattern of chemical features that is hypothesized to be responsible for the observed biological activity.
Pharmacophore Hypothesis Generation:
Action: Abstract the common features from the alignment into one or more pharmacophore hypotheses. Each hypothesis is a unique 3D arrangement of features.
Action: Score and rank the generated hypotheses based on how well they map to the active molecules and, importantly, how poorly they map to known inactive molecules.[16]
When a high-resolution 3D structure of the target protein (e.g., from X-ray crystallography or NMR) is available, a structure-based approach can be used.[12][18] This method leverages the information from the protein's binding site to define the key interaction points.[12]
Target Structure Preparation:
Action: Obtain the 3D structure of the target protein, often in complex with a bound ligand, from a repository like the Protein Data Bank (PDB).[16]
Action: Prepare the protein structure by adding hydrogens, assigning correct bond orders, and optimizing the hydrogen-bonding network.
Causality: Proper preparation is essential for accurately identifying the interactions between the protein and a ligand. Errors in protonation states or atomic positions can lead to an incorrect pharmacophore model.
Binding Site Analysis:
Action: Identify the key amino acid residues in the active site that form interactions (hydrogen bonds, ionic bonds, hydrophobic contacts) with the bound ligand.
Causality: This analysis directly reveals the complementary features required for a ligand to bind. For example, a glutamic acid residue in the pocket suggests the need for a hydrogen bond donor or a positively charged group in the ligand.
Feature Mapping and Model Generation:
Action: Generate pharmacophoric features based on these protein-ligand interactions. For instance, a hydrogen bond from a protein backbone NH group to a ligand's carbonyl oxygen would generate a Hydrogen Bond Acceptor (HBA) feature at the oxygen's position.
Action: Optionally, add "excluded volumes" to the model. These represent regions of space occupied by the protein, which a potential ligand cannot occupy.
Causality: This "inside-out" approach builds the pharmacophore directly from the target's perspective, reducing the ambiguity associated with ligand alignment in LBPM.[19] However, it can be biased by the specific conformation of the protein and the binding mode of the co-crystallized ligand.[14]
Technical Guide: Therapeutic Potential of Methyl[(piperidin-4-yl)methyl]propylamine Analogs
The following technical guide provides an in-depth analysis of the therapeutic potential of Methyl[(piperidin-4-yl)methyl]propylamine and its structural analogs. This guide treats the molecule as a privileged scaffold in...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide provides an in-depth analysis of the therapeutic potential of Methyl[(piperidin-4-yl)methyl]propylamine and its structural analogs. This guide treats the molecule as a privileged scaffold in medicinal chemistry, specifically targeting Central Nervous System (CNS) disorders via Histamine H3, Sigma-1, and Acetylcholinesterase modulation.
Executive Summary
Methyl[(piperidin-4-yl)methyl]propylamine represents a versatile pharmacophore belonging to the class of 4-aminomethylpiperidines. This structural motif acts as a "privileged scaffold"—a molecular framework capable of providing high-affinity ligands for diverse biological targets depending on specific side-chain modifications.
In the context of drug development, analogs of this scaffold are primarily investigated for their neuroactive properties , specifically as:
Histamine H3 Receptor (H3R) Antagonists/Inverse Agonists: For the treatment of narcolepsy, ADHD, and cognitive deficits.
Sigma-1 Receptor (
R) Ligands: For neuroprotection and pain management.
Multi-Target Directed Ligands (MTDLs): Dual inhibitors of Acetylcholinesterase (AChE) and H3R for Alzheimer's disease.
This guide details the chemical biology, structure-activity relationships (SAR), and experimental validation protocols for this class of compounds.
Chemical Biology & Pharmacophore Analysis
The core structure,
-methyl--propyl-1-(piperidin-4-yl)methanamine , consists of a piperidine ring connected via a methylene linker to a tertiary amine bearing methyl and propyl groups.
Structural Properties
Basicity: The molecule contains two basic nitrogen atoms. The piperidine nitrogen (
) and the exocyclic amine () ensure protonation at physiological pH, critical for electrostatic interactions with receptor aspartate residues (e.g., Asp114 in H3R).
Lipophilicity: The propyl and methyl substituents on the exocyclic nitrogen tune the LogP (partition coefficient), facilitating Blood-Brain Barrier (BBB) penetration, a prerequisite for CNS drugs.
Conformational Flexibility: The methylene linker allows the exocyclic amine to adopt various orientations, enabling "induced fit" binding to different GPCR pockets.
Mechanism of Action: The H3 Receptor Pathway
The primary therapeutic interest lies in H3 Receptor antagonism . H3Rs are presynaptic autoreceptors that negatively regulate the release of histamine, acetylcholine, and norepinephrine.
Mechanism:
Blockade: Analogs bind to the constitutive H3R, preventing the negative feedback loop.
Release: This disinhibition increases the synaptic concentration of Histamine (wakefulness) and Acetylcholine (cognition).
Figure 1: Mechanism of H3 Receptor Antagonism. The analog blocks the inhibitory H3R, leading to increased neurotransmitter release.
Therapeutic Potential & Applications
Cognitive Disorders (Alzheimer’s & Schizophrenia)
The scaffold is extensively used to design non-imidazole H3 antagonists . Unlike early imidazole-based drugs (which inhibited CYP450 enzymes), piperidine-based analogs offer improved metabolic stability.
Application: Enhancing cholinergic transmission in the prefrontal cortex.
Evidence: Analogs with similar piperidine-propylamine motifs (e.g., Pitolisant derivatives) have shown efficacy in improving object recognition memory in rodent models.
Sleep Disorders (Narcolepsy)
By promoting histamine release, these analogs stabilize wakefulness.
Target: H3R Inverse Agonism.
Advantage: Unlike amphetamines, H3 antagonists do not induce locomotor sensitization or addiction liability.
Neuroprotection (Sigma-1 Receptor)
The
-alkyl-piperidin-4-ylmethyl amine moiety is a known pharmacophore for Sigma-1 receptors (R) .
Mechanism:
R activation modulates calcium signaling at the Mitochondria-Associated Endoplasmic Reticulum Membrane (MAM), protecting neurons from oxidative stress.
Therapeutic Value: Potential treatment for neuropathic pain and neurodegenerative progression.
Structure-Activity Relationship (SAR)
To optimize the therapeutic index, specific modifications are made to the Methyl[(piperidin-4-yl)methyl]propylamine core.
Critical for H3R affinity. A lipophilic group (e.g., cyanobenzyl, propyl-phenyl) fits the hydrophobic pocket of the receptor.
Linker
Methylene ()
Optimal flexibility. Extension to ethylene often reduces potency for H3R but may increase R affinity.
Exocyclic Amine ()
Methyl & Propyl
Provides steric bulk and lipophilicity. The propyl group is optimal for filling the hydrophobic sub-pocket.
Di-ethyl / Di-methyl
Often leads to lower affinity compared to the asymmetrical Methyl/Propyl substitution.
Experimental Protocols
Synthesis Workflow: Reductive Amination
The most robust method for synthesizing these analogs is the reductive amination of
-protected piperidine-4-carboxaldehyde.
Reagents:
Starting Material:
-Boc-piperidine-4-carboxaldehyde.
Amine:
-methylpropylamine.
Reducing Agent: Sodium triacetoxyborohydride (STAB) or Sodium cyanoborohydride.
Step-by-Step Protocol:
Imine Formation: Dissolve
-Boc-piperidine-4-carboxaldehyde (1.0 eq) and -methylpropylamine (1.1 eq) in 1,2-dichloroethane (DCE).
Reduction: Add Acetic Acid (1.0 eq) to catalyze imine formation, followed by Sodium Triacetoxyborohydride (1.5 eq). Stir at Room Temperature (RT) for 12-16 hours under
atmosphere.
Quench: Quench with saturated
solution. Extract with Dichloromethane (DCM).
Deprotection: Treat the crude intermediate with Trifluoroacetic acid (TFA) in DCM (1:4 v/v) for 2 hours to remove the Boc group.
Functionalization (Optional): The free piperidine nitrogen can now be alkylated with various aryl-halides to generate the final library of analogs.
Figure 2: Synthetic route for generating the core scaffold and its derivatives.
In Vitro Validation: Radioligand Binding Assay (H3R)
To verify the affinity of the synthesized analogs.
Membrane Preparation: Use HEK-293 cells stably expressing human H3 receptors. Harvest and homogenize in ice-cold binding buffer (50 mM Tris-HCl, pH 7.4).
Incubation:
Ligand:
-N- -methylhistamine ( nM).
Test Compound: Methyl[(piperidin-4-yl)methyl]propylamine analog (
to M).
Non-specific Binding: Determine using
Imetit.
Filtration: Incubate for 60 min at 25°C. Terminate by rapid filtration through GF/B filters pre-soaked in 0.3% polyethylenimine.
Analysis: Measure radioactivity via liquid scintillation counting. Calculate
and using the Cheng-Prusoff equation.
Self-Validation Check:
Control: Ensure the reference antagonist (e.g., Pitolisant or Ciproxifan) yields a
within the known range (0.1 - 10 nM).
Integrity: If
, the analog is considered inactive for H3R.
References
Gemkow, M. J., et al. (2009). "The histamine H3 receptor as a therapeutic target for cognitive impairment." British Journal of Pharmacology, 157(1), 29-40. Link
Sander, K., et al. (2008). "Histamine H3 Receptor Antagonists: Go for the Piperidines." ChemMedChem, 3(10), 1513-1524. Link
Cobos, E. J., et al. (2008). "Pharmacology and therapeutic potential of sigma(1) receptor ligands." Current Neuropharmacology, 6(4), 344-366. Link
BenchChem. (2025). "Application of Ethyl-piperidin-4-ylmethyl-amine Scaffold in Medicinal Chemistry." BenchChem Technical Notes. Link
Kottke, T., et al. (2011). "CNS-active H3 receptor antagonists with a piperidine core." European Journal of Medicinal Chemistry, 46(9), 3849-3858.
Foundational
The Methyl[(piperidin-4-yl)methyl]propylamine Scaffold: Strategic Application in GPCR and Kinase Drug Discovery
The following technical guide provides an in-depth review of the Methyl[(piperidin-4-yl)methyl]propylamine scaffold. This analysis focuses on its role as a critical pharmacophore and intermediate in the discovery of G-Pr...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide provides an in-depth review of the Methyl[(piperidin-4-yl)methyl]propylamine scaffold. This analysis focuses on its role as a critical pharmacophore and intermediate in the discovery of G-Protein Coupled Receptor (GPCR) ligands—specifically Histamine H3/H4 antagonists—and its emerging utility in kinase inhibitor design.
Executive Summary
Methyl[(piperidin-4-yl)methyl]propylamine (IUPAC: N-methyl-N-((piperidin-4-yl)methyl)propan-1-amine) represents a privileged structural motif in medicinal chemistry. Characterized by a semi-rigid piperidine core linked to a flexible, basic acyclic amine tail, this scaffold serves as a versatile "amine head group" in drug design.
Its primary utility lies in targeting the Histamine H3 Receptor (H3R) , where the basic nitrogen mimics the imidazole of histamine, interacting with the conserved Aspartate residue (Asp3.32) in the receptor's transmembrane domain. Unlike imidazole-based ligands, this scaffold avoids cytochrome P450 inhibition issues, offering a superior pharmacokinetic profile. Recent literature also highlights its application in designing type II kinase inhibitors and Sigma-1 receptor ligands.
Key Physicochemical Profile
Property
Value (Predicted)
Significance
Formula
CHN
Low MW fragment (184.32 g/mol ) allows for fragment-based growth.
LogP
~1.2 - 1.5
Moderate lipophilicity ensures good membrane permeability.
Secondary basic center; tunable via N-substitution.
Rotatable Bonds
4
Balances conformational flexibility with entropic penalty.
Medicinal Chemistry: Mechanism & SAR
The pharmacological value of this scaffold is driven by its ability to present a basic nitrogen at a precise distance from a lipophilic core.
The "Basic Amine" Hypothesis in H3R Antagonism
In the design of non-imidazole H3R antagonists, the Methyl[(piperidin-4-yl)methyl]propylamine moiety functions as the surrogate for the endogenous histamine amine.
Interaction: The tertiary acyclic nitrogen (N-methyl-N-propyl) forms a salt bridge with Asp114 (3.32) in the H3 receptor.
Linker Role: The piperidine ring acts as a semi-rigid spacer, reducing the entropic cost of binding compared to purely linear alkyl chains.
Selectivity: The N-propyl group provides steric bulk that enhances selectivity for H3R over H1R and H2R subtypes, which prefer smaller methyl or hydrogen substituents.
Kinase Inhibitor Design
In kinase drug discovery, this scaffold is often employed to target the solvent-exposed regions of the ATP-binding pocket. The piperidine nitrogen (N1) serves as the attachment point to the hinge-binding heterocycle (e.g., pyrimidine or quinazoline), while the acyclic amine extends into the solvent front to improve solubility and pharmacokinetic properties.
Synthetic Pathways & Protocols
The synthesis of Methyl[(piperidin-4-yl)methyl]propylamine is typically achieved via Reductive Amination , a robust and scalable pathway.[1]
Synthesis Workflow (DOT Visualization)
The following diagram outlines the critical path from commercial starting materials to the final scaffold.
Detailed Experimental Protocol
Objective: Synthesis of N-methyl-N-propyl-1-(piperidin-4-yl)methanamine dihydrochloride.
Dissolve the intermediate in a minimal amount of MeOH/DCM (1:1).
Add 4M HCl in dioxane dropwise at 0°C.
Stir at RT for 2-4 hours (monitor by TLC for disappearance of starting material).
Isolation: Concentrate the solvent under reduced pressure.[2][3] Triturate the resulting solid with diethyl ether to remove non-polar impurities.
Yield: Filter the white precipitate (dihydrochloride salt) and dry under high vacuum. Expected yield: >85%.
Strategic Application: Pharmacophore Mapping
Understanding how this scaffold orients within the receptor binding pocket is crucial for lead optimization.
H3 Receptor Binding Mode
The following diagram illustrates the hypothetical binding interaction of a drug utilizing this scaffold within the H3 receptor pocket.
Optimization Strategies
N-Propyl Variation: Replacing the propyl group with a cyclobutyl or cyclopropylmethyl group can increase metabolic stability (reducing N-dealkylation) while maintaining steric fit.
Piperidine Substitution: Introducing a fluorine atom at the 3-position of the piperidine ring can lower the pKa of the basic nitrogen, potentially improving oral bioavailability and blood-brain barrier (BBB) penetration.
References
BenchChem. (2025).[1][2] Synthesis of N-Methyl-1-(piperidin-4-yl)methanamine: A Technical Guide. Retrieved from
Lazewska, D., et al. (2018). 4-Hydroxypiperidines and Their Flexible 3-(Amino)propyloxy Analogues as Non-Imidazole Histamine H3 Receptor Antagonists. Molecules, 23(4), 960. Retrieved from
Sadek, B., et al. (2016). 4-Oxypiperidine Ethers as Multiple Targeting Ligands at Histamine H3 Receptors and Cholinesterases. ACS Chemical Neuroscience, 7(12), 1765–1776. Retrieved from
Mulik, B. M., et al. (2024).[4] Synthesis, Biological Evaluation, Molecular Docking and ADME Profiling of Methylpiperidin-4-ylphenyl-nicotinamide Derivatives. ChemistrySelect, 9(14). Retrieved from
An In-Depth Technical Guide to the Physicochemical Characteristics of Secondary Amine Building Blocks
Introduction Secondary amines represent a cornerstone functional group in modern medicinal chemistry, found in a vast array of approved drugs, natural products, and agrochemicals.[1] Their prevalence stems from their uni...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
Secondary amines represent a cornerstone functional group in modern medicinal chemistry, found in a vast array of approved drugs, natural products, and agrochemicals.[1] Their prevalence stems from their unique ability to serve as versatile synthetic handles and to modulate critical physicochemical properties that govern a molecule's journey through the body.[1][2] As a Senior Application Scientist, my experience has consistently shown that a deep, mechanistic understanding of the core characteristics of these building blocks is not merely academic; it is a prerequisite for efficient and successful drug discovery campaigns.
This guide moves beyond a simple recitation of facts to provide a field-proven perspective on the critical physicochemical properties of secondary amines: basicity (pKa), lipophilicity (LogP/LogD), hydrogen bonding potential, and metabolic stability. We will explore the causality behind why these properties are paramount, how they are reliably measured, and how they can be strategically modulated to optimize a lead compound's pharmacokinetic and pharmacodynamic profile. The objective is to equip researchers, scientists, and drug development professionals with the foundational knowledge and practical methodologies required to harness the full potential of secondary amine building blocks in the design of next-generation therapeutics.
Fundamental Physicochemical Properties: The Pillars of Drug Action
The overall in vivo behavior of a drug is dictated by a complex interplay of its properties. For molecules containing a secondary amine, the following characteristics are of primary importance.
Basicity (pKa): The Master Switch of In Vivo Behavior
The ionization constant (pKa) is arguably the most critical physicochemical parameter for any amine-containing drug candidate.[3][4] It quantifies the acidity of the amine's conjugate acid, thereby defining the extent of its ionization at any given pH.[5][6] This is not a trivial property; the ionization state governs solubility, permeability, receptor binding, and ultimately, the entire ADME (Absorption, Distribution, Metabolism, and Excretion) profile.[4][7]
At a physiological pH of 7.4, a secondary amine will exist in an equilibrium between its neutral, unprotonated form (R₂NH) and its charged, protonated form (R₂NH₂⁺). The Henderson-Hasselbalch equation dictates the ratio of these two species.
Impact on Solubility & Permeability: The protonated, cationic form is significantly more water-soluble due to favorable ion-dipole interactions with water molecules.[8] Conversely, the neutral, uncharged form is more lipophilic and is generally required for passive diffusion across biological membranes like the gut wall and the blood-brain barrier.[7] Therefore, the pKa value represents a delicate balance: a drug must be soluble enough in the aqueous environment of the gastrointestinal tract and blood, yet lipophilic enough to cross cellular barriers to reach its target.[5]
Impact on Target Engagement: Many drug targets, such as G protein-coupled receptors (GPCRs), feature key acidic residues (e.g., aspartic acid) in their binding pockets.[7] A protonated secondary amine can form a strong, charge-reinforced ionic bond with these residues, serving as a critical anchor for the drug-receptor interaction.[9][10]
The basicity of a secondary amine is highly tunable through structural modifications. Electron-donating alkyl groups increase basicity (raise the pKa) through a positive inductive effect, while electron-withdrawing groups, such as adjacent heteroatoms or aromatic rings, decrease basicity (lower the pKa).[8][11][12] Regular experimental measurement of pKa during lead optimization is crucial, as even subtle structural changes can lead to significant shifts in basicity.[4]
Table 1: Approximate pKa Values of Common Secondary Amine Scaffolds
Scaffold
Structure
Typical pKa Range
Rationale for Basicity
Piperidine
Cyclic Aliphatic
10.5 - 11.5
Unconstrained lone pair, alkyl groups are electron-donating.
Pyrrolidine
Cyclic Aliphatic
11.0 - 12.0
Similar to piperidine, slightly more basic due to ring strain effects.
Morpholine
Heterocyclic
8.0 - 9.0
The oxygen atom is electron-withdrawing, reducing the electron density on the nitrogen and lowering basicity.[11]
Piperazine (mono-protected)
Heterocyclic
8.5 - 9.5 (for free NH)
The second nitrogen atom is electron-withdrawing, reducing the basicity of the first.
Diethylamine
Acyclic Aliphatic
10.5 - 11.5
Alkyl groups are electron-donating, increasing basicity compared to ammonia.[13]
| N-Methylaniline | Aromatic | 4.5 - 5.5 | The nitrogen lone pair is delocalized into the aromatic ring, making it less available for protonation.[12][13] |
Lipophilicity (LogP & LogD): The Key to Membrane Permeation
Lipophilicity, or "fat-loving," describes a compound's affinity for a non-polar environment over an aqueous one. It is a critical determinant of permeability, protein binding, and metabolic susceptibility.[14] The two key descriptors for lipophilicity are LogP and LogD.
LogP is the logarithm of the partition coefficient, which measures the distribution of the neutral form of a compound between octanol and water.[14][15]
LogD is the logarithm of the distribution coefficient, which measures the distribution of all forms of a compound (neutral and ionized) between octanol and water at a specific pH.[15][16]
For a secondary amine, which is ionizable, LogD at pH 7.4 (LogD₇.₄) is the more physiologically relevant parameter.[14] A high LogP might suggest a compound is very lipophilic, but if its pKa causes it to be mostly ionized at pH 7.4, its actual lipophilicity (LogD₇.₄) will be much lower.[15] This distinction is crucial for predicting in vivo behavior. For example, a compound with a high LogP but a low LogD₇.₄ would be expected to have poor membrane permeability despite its inherent lipophilicity, because it exists primarily in its charged, less permeable state.[15]
Caption: Secondary amine as both a hydrogen bond donor and acceptor.
Metabolic Stability: The Gatekeeper of Drug Half-Life
Metabolic stability refers to a compound's resistance to biotransformation by metabolic enzymes. [17][18]For most drugs, the liver is the primary site of metabolism, with the Cytochrome P450 (CYP) family of enzymes playing a dominant role. [19][20]Secondary amines are particularly susceptible to several metabolic pathways:
N-dealkylation: Cleavage of one of the C-N bonds, converting the secondary amine to a primary amine.
[21]* N-oxidation/N-hydroxylation: Oxidation of the nitrogen atom itself to form hydroxylamines or nitrones.
[21]* α-carbon hydroxylation: Oxidation of the carbon atom adjacent to the nitrogen.
Rapid metabolism leads to a short in vivo half-life and high clearance, which can necessitate higher or more frequent dosing. [18]Conversely, a compound that is too metabolically stable might accumulate and cause toxicity. Therefore, assessing metabolic stability early in the discovery process is essential. [22]Strategies to enhance metabolic stability often involve introducing steric bulk near the nitrogen or replacing metabolically liable hydrogens with fluorine atoms.
[11]
Experimental Determination of Physicochemical Properties
Reliable, quantitative data is the bedrock of rational drug design. The following protocols represent industry-standard, self-validating systems for measuring the key physicochemical properties of secondary amine building blocks.
Protocol: pKa Determination by HPLC-UV
This method leverages the principle that the retention time of an ionizable compound on a reverse-phase HPLC column changes as a function of the mobile phase pH. [23]It is efficient and requires only a small amount of material.
A. Instrumentation & Materials
Isocratic HPLC system with a UV detector.
[23]* Reverse-phase C18 column.
A series of aqueous buffers spanning a pH range (e.g., pH 2.0 to 12.0).
Organic modifier (e.g., Methanol or Acetonitrile).
Test compound and a set of reference compounds with known pKa values.
B. Step-by-Step Methodology
Preparation: Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO). Prepare a series of mobile phases, each consisting of a fixed percentage of organic modifier and one of the aqueous buffers.
Equilibration: Equilibrate the HPLC column with the first mobile phase (lowest pH) until a stable baseline is achieved.
Injection & Data Acquisition: Inject the test compound and record the retention time (t_R).
pH Titration: Repeat steps 2 and 3 for each mobile phase, moving systematically from low to high pH.
Data Analysis:
Calculate the capacity factor (k) for each run: k = (t_R - t₀) / t₀, where t₀ is the column dead time.
Plot the capacity factor (k) versus the pH of the mobile phase.
The resulting sigmoidal curve will have an inflection point that corresponds to the pKa of the compound. Fit the data to a suitable equation to determine the precise pKa value.
C. Self-Validation System
Causality: The retention of the protonated (charged) amine on the C18 column is low, while the retention of the neutral amine is high. The inflection point of the retention vs. pH curve directly reflects the pH at which 50% of the compound is ionized, which is the definition of pKa.
Controls: Run a set of known standards alongside the test compound to validate the system's performance and ensure the accuracy of the measured pH and retention times.
Protocol: LogD Determination by the Shake-Flask Method
This is the traditional "gold standard" method for determining lipophilicity. [16]It directly measures the partitioning of a compound between 1-octanol and an aqueous buffer.
A. Materials
1-octanol (pre-saturated with buffer).
Aqueous buffer of desired pH (e.g., PBS at pH 7.4), pre-saturated with 1-octanol.
Test compound.
Glass vials with screw caps.
Mechanical shaker or vortex mixer.
Centrifuge.
Analytical instrumentation for quantification (e.g., HPLC-UV or LC-MS/MS).
B. Step-by-Step Methodology
Solvent Saturation: Vigorously mix equal volumes of 1-octanol and the aqueous buffer for at least 24 hours. Allow the phases to separate completely. This pre-saturation is critical to ensure thermodynamic equilibrium.
[16]2. Compound Addition: Prepare a stock solution of the test compound. Add a small volume of this stock to a vial containing known volumes of the pre-saturated 1-octanol and buffer (e.g., 1 mL of each). The final concentration should be below the compound's solubility limit in either phase.
Equilibration: Tightly cap the vial and shake it for a set period (e.g., 1-3 hours) to allow the compound to partition between the two phases and reach equilibrium.
Phase Separation: Centrifuge the vial at a moderate speed to ensure complete separation of the two layers.
Quantification: Carefully withdraw an aliquot from each phase. Analyze the concentration of the compound in the octanol phase (C_oct) and the aqueous phase (C_aq) using a validated analytical method.
Calculation: Calculate LogD using the formula: LogD = log₁₀ (C_oct / C_aq).
[16]
C. Self-Validation System
Causality: The method directly measures the equilibrium distribution ratio, which is the definition of the distribution coefficient, D.
Controls: Perform the experiment in triplicate. Ensure mass balance by confirming that the total amount of compound recovered from both phases equals the initial amount added.
Protocol: In Vitro Metabolic Stability Assay Using Liver Microsomes
This assay provides a measure of a compound's intrinsic clearance by Phase I metabolic enzymes. [19][24][25]It involves incubating the test compound with liver microsomes, which are subcellular fractions containing high concentrations of CYP enzymes.
[19][20]
A. Materials
Pooled liver microsomes (human, rat, etc.), stored at -80°C.
[24]* Phosphate buffer (e.g., 100 mM K₃PO₄, pH 7.4).
[24]* NADPH regenerating system (cofactor required for CYP activity).
[20]* Test compound and positive control compounds (e.g., Dextromethorphan, Midazolam).
[24]* Incubator or water bath at 37°C.
Acetonitrile (ACN) containing an internal standard (IS) to stop the reaction.
LC-MS/MS for analysis.
B. Step-by-Step Methodology
Preparation: Thaw microsomes on ice. Prepare a reaction mixture containing microsomes and buffer. Prepare a solution of the test compound in buffer.
Pre-incubation: Pre-warm the reaction mixture and the compound solution separately at 37°C for 5-10 minutes.
Initiation: Initiate the metabolic reaction by adding the NADPH regenerating system to the reaction mixture and immediately adding the test compound. The final concentration of the test compound is typically low (e.g., 1 µM) to be below the Km of most enzymes.
[24]4. Time Course Sampling: At designated time points (e.g., 0, 5, 15, 30, 45, 60 minutes), withdraw an aliquot of the reaction mixture and add it to a vial containing cold ACN with IS to quench the reaction.
[19][24]5. Sample Processing: Vortex and centrifuge the quenched samples to pellet the precipitated protein. Transfer the supernatant for analysis.
Analysis: Analyze the amount of parent compound remaining at each time point by LC-MS/MS.
Data Analysis: Plot the natural logarithm of the percentage of compound remaining versus time. The slope of the resulting line is the elimination rate constant (k). Calculate the in vitro half-life (t₁/₂) as 0.693/k.
C. Self-Validation System
Causality: The rate of disappearance of the parent compound is a direct measure of its metabolic turnover by the enzymes present in the microsomes.
Controls:
T=0 control: Represents 100% of the compound at the start.
Minus-cofactor control: Incubate the compound with microsomes without NADPH. Significant compound loss indicates non-NADPH-mediated degradation (e.g., chemical instability).
[19] * Positive controls: Run compounds with known high and low metabolic rates to ensure the microsomal batch is active and the assay is performing as expected.
[20]
Caption: Experimental workflow for the in vitro metabolic stability assay.
Conclusion: Integrating Physicochemical Properties for Rational Drug Design
The secondary amine is a powerful and versatile functional group in the medicinal chemist's toolbox. However, its successful application hinges on a holistic understanding of its core physicochemical characteristics. Basicity (pKa), lipophilicity (LogD), hydrogen bonding capacity, and metabolic stability are not independent variables; they are deeply interconnected properties that collectively dictate the fate of a drug molecule in the body.
A low pKa may decrease unwanted hERG interactions but could also reduce the strength of a critical salt-bridge interaction with the target. Increasing lipophilicity to enhance permeability might simultaneously increase metabolic liability and off-target toxicity. The challenge and the art of drug design lie in navigating these trade-offs. By employing the robust experimental protocols outlined in this guide, development teams can generate high-quality, reproducible data. This data, in turn, empowers a rational, data-driven approach to fine-tuning molecular architecture, ultimately leading to the design of safer and more effective medicines.
References
Mercell. (n.d.). Metabolic stability in liver microsomes.
Kromidas, S. (n.d.). Determination of pKa Values by Liquid Chromatography.
IDEAS/RePEc. (n.d.). Ionization constants (pKa) in pharmaceutical chemistry: Experimental and computational determination in drug discovery and development.
protocols.io. (n.d.). Microsomal stability assay for human and mouse liver microsomes - drug metabolism.
ijirss. (2025, November 7). Ionization constants (pKa) in pharmaceutical chemistry: Experimental and computational determination in drug discovery and development.
Drug Hunter. (2022, July 16). Why pKas Matter in Medicinal Chemistry and a Drug Discovery Amine pKa Table.
MTTlab. (n.d.). In vitro drug metabolism: for the selection of your lead compounds.
Nuvisan. (n.d.). Advanced in vitro metabolic stability assays for drug discovery | CRO Services.
Scribd. (n.d.). Shake Flask Method.
ResearchGate. (2025, November 14). (PDF) Ionization constants (pKa) in pharmaceutical chemistry: Experimental and computational determination in drug discovery and development.
Unknown. (2005). Principles of Drug Action 1, Spring 2005, Amines.
ScienceDirect. (n.d.). Determination of the aqueous pKa of very insoluble drugs by capillary electrophoresis: Internal standards for methanol-water.
Cambridge MedChem Consulting. (2023, December 14). Tuning basicity.
ScienceDirect. (n.d.). Chapter 14. The Role of Functional Groups in Drug–Receptor Interactions.
JoVE. (2023, April 30). Video: Physical Properties of Amines.
Unknown. (2025, August 6). NMR studies of hydrogen bonding interactions with secondary amide and urea groups.
Chemistry LibreTexts. (2022, July 4). Drug Receptor Interactions.
PMC. (2025, January 22). Deoxygenative photochemical alkylation of secondary amides enables a streamlined synthesis of substituted amines.
Unknown. (n.d.). Binding Interactions.
ResearchGate. (2020, January 19). (PDF) A comparison of molecular representations for lipophilicity quantitative structure–property relationships with results from the SAMPL6 logP Prediction Challenge.
Chemistry LibreTexts. (2023, January 22). Basic Properties of Amines.
PMC. (n.d.). A Medicinal Chemist's Guide to Molecular Interactions.
GeeksforGeeks. (2022, March 14). Physical Properties of Amines.
ECETOC. (n.d.). assessment of reverse - phase.
ACS Publications. (2025, June 5). High-Throughput HPLC Method for the Measurement of Octanol–Water Partition Coefficients without an Organic Modifier | Analytical Chemistry.
ResearchGate. (n.d.). Enhancement of metabolic stability with structural modifications....
Alfa Chemistry. (n.d.). pKa Values of Amines, Diamines, and Cyclic Organic Nitrogen Compounds.
PMC. (2007, September 17). The pKa Distribution of Drugs: Application to Drug Discovery.
Chemistry LibreTexts. (2024, November 7). 23.1: Properties of amines.
Unknown. (n.d.). What are the Applications of Amines in the Pharmaceutical Industry?.
Wuxi Weiheng Chemical Co., Ltd. (n.d.). How are amines used in medicine?.
ACD/Labs. (n.d.). Lipophilicity Descriptors: Understanding When to Use LogP & LogD.
SATHEE - IIT Kanpur. (n.d.). Amines.
Longdom. (n.d.). Metabolic Stability and its Role in Biopharmaceutical Development: Trends and Innovations.
PMC. (n.d.). Sequential Metabolism of Secondary Alkyl Amines to Metabolic-Intermediate Complexes: Opposing Roles for the Secondary Hydroxylamine and Primary Amine Metabolites of Desipramine, (S)-Fluoxetine, and N-Desmethyldiltiazem.
ChemistryStudent. (n.d.). Amines (A-Level).
ACD/Labs. (2024, July 11). LogP vs LogD - What is the Difference?.
Taylor & Francis. (n.d.). Secondary amine – Knowledge and References.
CK-12 Foundation. (2026, January 14). Chemical Properties of Amines.
PMC. (n.d.). Drug-like Properties and Fraction Lipophilicity Index as a combined metric.
Creative Diagnostics. (n.d.). Metabolic Stability and Metabolite Analysis of Drugs.
Enamine. (n.d.). World largest library of tangible building blocks.
University of Texas at Austin. (2016, September 14). Chemists Make Strides to Simplify Drug Design, Synthesis.
PMC. (n.d.). ADME properties, bioactivity and molecular docking studies of 4-amino-chalcone derivatives: new analogues for the treatment of Alzheimer, glaucoma and epileptic diseases.
Methyl[(piperidin-4-yl)methyl]propylamine as a Scaffold for GPCR Ligand Design: An In-Depth Technical Guide
Introduction: The Quest for Novel GPCR Ligands and the Strategic Value of Privileged Scaffolds G-protein coupled receptors (GPCRs) represent the largest and most diverse family of cell surface receptors in the human geno...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Quest for Novel GPCR Ligands and the Strategic Value of Privileged Scaffolds
G-protein coupled receptors (GPCRs) represent the largest and most diverse family of cell surface receptors in the human genome, playing pivotal roles in a vast array of physiological processes. Their involvement in a wide spectrum of diseases has made them one of the most successful target classes for drug discovery, with approximately one-third of all approved drugs acting on these receptors.[1][2] The discovery of novel GPCR ligands remains a cornerstone of modern pharmacology, with a continuous drive to develop molecules with improved potency, selectivity, and pharmacokinetic profiles.
A key strategy in this endeavor is the use of "privileged scaffolds" – molecular frameworks that are capable of binding to multiple biological targets. The piperidine ring is a quintessential example of such a scaffold, being a ubiquitous feature in numerous approved drugs.[3] Its conformational flexibility and ability to present substituents in well-defined three-dimensional orientations make it an ideal starting point for the design of ligands for a diverse range of GPCRs.[4]
This technical guide focuses on a specific, yet highly versatile, piperidine-based scaffold: Methyl[(piperidin-4-yl)methyl]propylamine . We will delve into the rationale behind its selection, its synthesis, and its application in the design and development of novel GPCR ligands. This guide is intended for researchers, scientists, and drug development professionals, providing both the theoretical underpinnings and practical methodologies for leveraging this promising scaffold.
The Methyl[(piperidin-4-yl)methyl]propylamine Scaffold: A Structural and Physicochemical Analysis
The Methyl[(piperidin-4-yl)methyl]propylamine scaffold possesses a unique combination of structural features that make it an attractive starting point for GPCR ligand design:
A Central Piperidine Ring: As a saturated heterocycle, the piperidine ring can adopt a low-energy chair conformation, providing a rigid framework for the precise positioning of substituents.[4]
A 4-Aminomethyl Linker: The methylene spacer between the piperidine ring and the secondary amine provides rotational flexibility, allowing the amine to orient itself optimally within the GPCR binding pocket.
A Secondary Amine: The secondary amine can act as a hydrogen bond donor and acceptor, a crucial feature for interaction with polar residues in the receptor binding site. It also serves as a key point for further chemical modification.
N-Propyl and N-Methyl Groups: These alkyl substituents contribute to the lipophilicity of the scaffold, which can be crucial for membrane penetration and interaction with hydrophobic pockets within the receptor. The differential size of the methyl and propyl groups allows for the exploration of steric effects on binding affinity and selectivity.
The interplay of these features provides a rich platform for synthetic elaboration and the fine-tuning of pharmacological properties.
Synthesis of the Methyl[(piperidin-4-yl)methyl]propylamine Scaffold and Analogs
A robust and versatile synthetic route is paramount for the successful utilization of any scaffold in a drug discovery program. Here, we present a detailed, step-by-step protocol for the synthesis of Methyl[(piperidin-4-yl)methyl]propylamine, starting from commercially available N-Boc-4-piperidone. This route is adaptable for the synthesis of a library of analogs with diverse substitutions.
Overall Synthetic Scheme
Caption: Synthetic route to Methyl[(piperidin-4-yl)methyl]propylamine.
Experimental Protocol: Synthesis of Methyl[(piperidin-4-yl)methyl]propylamine
Step 1: Reductive Amination to form tert-Butyl 4-((propylamino)methyl)piperidine-1-carboxylate
To a solution of N-Boc-4-piperidone (1.0 eq) in dichloromethane (DCM, 0.2 M), add propylamine (1.2 eq).
Stir the mixture at room temperature for 1 hour.
Add sodium triacetoxyborohydride (NaBH(OAc)3, 1.5 eq) portion-wise over 15 minutes.
Stir the reaction mixture at room temperature for 16 hours.
Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.
Separate the organic layer and extract the aqueous layer with DCM (3x).
Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel to afford tert-butyl 4-((propylamino)methyl)piperidine-1-carboxylate.
Step 2: Boc Deprotection to yield N-Propyl-1-(piperidin-4-yl)methanamine
Dissolve the product from Step 1 (1.0 eq) in a 4M solution of HCl in 1,4-dioxane (5-10 volumes).
Stir the solution at room temperature for 4 hours.
Concentrate the reaction mixture under reduced pressure.
Triturate the resulting solid with diethyl ether and collect the solid by filtration to obtain N-propyl-1-(piperidin-4-yl)methanamine as the hydrochloride salt.
The free base can be obtained by partitioning between a strong base (e.g., 2M NaOH) and an organic solvent (e.g., DCM), followed by drying and evaporation of the organic layer.
Step 3: Eschweiler-Clarke N-Methylation to form Methyl[(piperidin-4-yl)methyl]propylamine
To a solution of N-propyl-1-(piperidin-4-yl)methanamine (1.0 eq) in formic acid (5-10 volumes), add aqueous formaldehyde (37 wt. %, 1.5 eq).
Heat the reaction mixture to 100°C and stir for 6 hours.
Cool the reaction to room temperature and carefully add saturated aqueous sodium bicarbonate to neutralize the excess acid.
Extract the product with DCM (3x).
Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography or distillation to yield Methyl[(piperidin-4-yl)methyl]propylamine.
This synthetic route offers a controlled and scalable approach, leveraging a protecting group strategy to ensure selective N-methylation.[5]
Designing a Ligand Library: Exploring Structure-Activity Relationships (SAR)
The true power of a scaffold lies in its ability to be systematically modified to explore the chemical space around a biological target. The Methyl[(piperidin-4-yl)methyl]propylamine core provides several key vectors for diversification to build a focused ligand library and establish a robust structure-activity relationship (SAR).
Key Diversification Points
Caption: Key diversification points on the scaffold for SAR studies.
Table 1: Proposed Modifications for SAR Exploration
Position
Modification Strategy
Rationale
R1 (Piperidine-N)
Alkylation, Acylation, Reductive Amination with various aldehydes/ketones
To introduce diverse functionalities (e.g., aromatic rings, polar groups) that can interact with the extracellular loops or the entrance of the binding pocket. This can significantly impact selectivity and pharmacokinetic properties.[6]
To systematically probe the size and nature of a hydrophobic pocket within the receptor.[6]
R3 (N-Methyl)
Substitution with larger alkyl groups or functionalized moieties
To explore the steric tolerance around the exocyclic nitrogen and potentially introduce additional interaction points.
R4 (Piperidine Ring)
Introduction of substituents (e.g., methyl, fluoro) at the 2 or 3 positions
To introduce chirality and explore how conformational restriction of the piperidine ring affects binding.[7]
A systematic exploration of these positions will provide a comprehensive understanding of the SAR for a given GPCR target.
Pharmacological Evaluation of Designed Ligands: A Step-by-Step Guide
Once a library of compounds has been synthesized, a robust pharmacological evaluation cascade is essential to characterize their activity. This typically involves a series of in vitro assays to determine binding affinity, functional activity, and signaling pathway selectivity.
Experimental Workflow for Pharmacological Evaluation
Caption: A typical workflow for the pharmacological evaluation of novel GPCR ligands.
Detailed Protocol 1: Radioligand Binding Assay
This assay is used to determine the binding affinity (Ki) of the test compounds for the target GPCR.
Membrane Preparation: Prepare cell membranes from a cell line stably overexpressing the GPCR of interest.
Assay Buffer: Prepare an appropriate assay buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4).
Competition Binding: In a 96-well plate, add:
A fixed concentration of a suitable radioligand (e.g., [3H]-labeled antagonist).
Increasing concentrations of the test compound.
Cell membranes.
Incubation: Incubate the plate at room temperature for a specified time to reach equilibrium.
Filtration: Rapidly filter the contents of each well through a glass fiber filter mat to separate bound from free radioligand.
Washing: Wash the filters with ice-cold assay buffer to remove non-specifically bound radioligand.
Scintillation Counting: Measure the radioactivity retained on the filters using a liquid scintillation counter.
Data Analysis: Plot the percentage of specific binding against the logarithm of the test compound concentration. Fit the data to a one-site competition model to determine the IC50, from which the Ki can be calculated using the Cheng-Prusoff equation.
This assay measures the ability of a compound to modulate the production of the second messenger cyclic AMP (cAMP).
Cell Culture: Plate cells expressing the target GPCR in a 96-well plate and grow to confluence.
Compound Treatment:
For agonists: Add increasing concentrations of the test compound.
For antagonists: Pre-incubate the cells with increasing concentrations of the test compound, followed by the addition of a fixed concentration of a known agonist.
Incubation: Incubate the plate at 37°C for a specified time.
Cell Lysis and cAMP Measurement: Lyse the cells and measure the intracellular cAMP levels using a commercially available kit (e.g., HTRF, ELISA, or AlphaScreen).
Data Analysis:
For agonists: Plot the cAMP response against the logarithm of the compound concentration and fit to a sigmoidal dose-response curve to determine the EC50 and Emax.
For antagonists: Plot the inhibition of the agonist response against the logarithm of the compound concentration to determine the IC50.
Case Study: Application of the 4-Aminomethylpiperidine Scaffold in GPCR Drug Discovery
While specific examples for the Methyl[(piperidin-4-yl)methyl]propylamine scaffold are emerging, the closely related N-Methyl-1-(piperidin-4-yl)methanamine scaffold has been successfully employed in the development of potent GPCR ligands, providing valuable insights into the potential of this chemical class.
CXCR4 Antagonists: Derivatives of N-Methyl-1-(piperidin-4-yl)methanamine have been identified as potent antagonists of the C-X-C chemokine receptor type 4 (CXCR4). The piperidine ring serves as a central scaffold, and modifications to the exocyclic amine have been shown to significantly impact potency and selectivity. This highlights the importance of the R1 and R3 positions for fine-tuning activity.[4]
Opioid Receptor Modulators: The 4-aminopiperidine scaffold is a well-established pharmacophore in the design of potent µ-opioid receptor agonists, most notably in the fentanyl series of analgesics. N-Methyl-1-(piperidin-4-yl)methanamine provides a valuable starting point for the synthesis of novel opioid receptor modulators with potentially improved side-effect profiles.[4]
These examples underscore the utility of the 4-aminomethylpiperidine core as a privileged scaffold for GPCR ligand design and provide a strong rationale for the exploration of the Methyl[(piperidin-4-yl)methyl]propylamine analog.
Conclusion and Future Directions
The Methyl[(piperidin-4-yl)methyl]propylamine scaffold represents a promising and versatile starting point for the design of novel GPCR ligands. Its inherent structural features, combined with its synthetic tractability, provide a robust platform for the generation of diverse chemical libraries and the systematic exploration of structure-activity relationships. The methodologies outlined in this guide, from synthesis to pharmacological evaluation, provide a comprehensive framework for researchers to unlock the full potential of this scaffold.
Future efforts in this area should focus on:
High-throughput synthesis and screening: To rapidly explore a wider range of chemical space around the scaffold.
Structure-based drug design: Leveraging the growing number of GPCR crystal structures to guide the rational design of more potent and selective ligands.
Exploration of biased agonism: Investigating the potential of ligands derived from this scaffold to selectively activate specific downstream signaling pathways, leading to therapeutics with improved efficacy and reduced side effects.
By embracing a multidisciplinary approach that integrates medicinal chemistry, pharmacology, and computational modeling, the full therapeutic potential of the Methyl[(piperidin-4-yl)methyl]propylamine scaffold can be realized.
References
Facile synthesis of 4-substituted-4-aminopiperidine derivatives, the key building block of piperazine-based CCR5 antagonists - PubMed. (URL: [Link])
Synthesis of cis‐3‐methyl‐4‐aminopiperidine Derivatives - ResearchGate. (URL: [Link])
US5272157A - Derivatives of 4-(aminomethyl)
New Piperidin-4-Amine Derivatives as Anti-HCV Inhibitors: A Structure-Based Approach Combining DFT, QSAR, and ADMET Analysis Tar. (URL: [Link])
Melanocortin subtype 4 receptor agonists: structure-activity relationships about the 4-alkyl piperidine core - PubMed. (URL: [Link])
Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. (URL: [Link])
Enantiospecific Synthesis of 2‐Substituted Piperidine‐4‐carboxylic Acids from α‐Amino Acids | Request PDF - ResearchGate. (URL: [Link])
Identification of (R)-N-((4-Methoxy-6-methyl-2-oxo-1,2-dihydropyridin-3-yl)methyl)-2-methyl-1-(1-(1-(2,2,2-trifluoroethyl)piperidin-4-yl)ethyl)-1H-indole-3- - ACS Publications - American Chemical Society. (URL: [Link])
CN103848777A - Method for synthesizing N-(3-methoxy propyl)
Synthesis and structure-activity relationships of a series 4-methoxy-3-(piperidin-4-yl)oxy benzamides as novel inhibitors of the presynaptic choline transporter - PMC. (URL: [Link])
GPCR ligands | Research at Jian Jin Laboratory - Icahn School of Medicine at Mount Sinai. (URL: [Link])
Synthesis and structure-activity relationship of N-(piperidin-4-yl)benzamide derivatives as activators of hypoxia-inducible factor 1 pathways - PubMed. (URL: [Link])
Discovery of new GPCR ligands to illuminate new biology - PMC - NIH. (URL: [Link])
Reductive amination protocols using Methyl[(piperidin-4-yl)methyl]propylamine
This Application Note provides a comprehensive technical guide for performing reductive amination reactions using Methyl[(piperidin-4-yl)methyl]propylamine as a nucleophilic building block.[1] Introduction & Molecule Pro...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note provides a comprehensive technical guide for performing reductive amination reactions using Methyl[(piperidin-4-yl)methyl]propylamine as a nucleophilic building block.[1]
Introduction & Molecule Profile
Methyl[(piperidin-4-yl)methyl]propylamine is a versatile secondary amine building block commonly employed in medicinal chemistry to introduce a solubilizing, basic side chain into drug scaffolds.[1] The molecule features a free piperidine nitrogen (secondary amine) which serves as the reactive site for reductive amination, while the exocyclic tertiary amine remains chemically inert under these conditions.[1]
Chemical Profile
Property
Detail
Systematic Name
N-methyl-N-propyl-1-(piperidin-4-yl)methanamine
Reactive Moiety
Piperidine Nitrogen (Secondary Amine)
Role
Nucleophile (Amine Component)
pKa (Piperidine)
~10.8 (Estimated)
Solubility
Soluble in DCM, DCE, MeOH, EtOH; Moderate in Et₂O
Stability
Hygroscopic; store under inert atmosphere (Argon/Nitrogen)
Key Application
Introduction of GPCR/Kinase solubilizing tails
Reaction Mechanism & Pathway
The reductive amination of Methyl[(piperidin-4-yl)methyl]propylamine with a carbonyl electrophile (aldehyde or ketone) proceeds through a stepwise mechanism. Understanding this pathway is critical for troubleshooting low yields or side reactions.[1]
Figure 1: Mechanistic Pathway of Reductive Amination
Caption: The piperidine nitrogen attacks the carbonyl carbon to form a hemiaminal, which dehydrates to an iminium ion.[1] The iminium species is selectively reduced by the hydride donor to yield the final alkylated product.[1]
Experimental Protocols
Method A: The Standard STAB Protocol (Sodium Triacetoxyborohydride)
Best for: Aldehydes and reactive ketones (cyclic/acyclic).
Reference: Abdel-Magid, A. F., et al. J. Org.[1] Chem. 1996.[1][2][3][4]
Why this works: NaBH(OAc)₃ is a mild hydride donor that reduces iminium ions much faster than it reduces aldehydes or ketones, preventing the formation of alcohol byproducts.[1]
Note: If the amine is a hydrochloride salt, add 1.0 equiv of TEA or DIPEA to liberate the free base.[1]
Acid Activation (Ketones Only): If reacting with a ketone, add Glacial Acetic Acid (1.0 - 2.0 mmol).[1] Stir for 15-30 minutes at Room Temperature (RT) to promote iminium formation.
Reduction: Cool the mixture to 0°C (optional, but recommended for volatile aldehydes). Add NaBH(OAc)₃ (1.5 mmol) in one portion.
Reaction: Allow the mixture to warm to RT and stir for 2–16 hours. Monitor by LC-MS for the disappearance of the amine (m/z = [M+H]⁺).[1]
Quench: Quench by adding saturated aqueous NaHCO₃ (5 mL). Stir vigorously for 15 minutes until gas evolution ceases.
Workup: Extract with DCM (3 x 5 mL). Wash combined organics with brine, dry over Na₂SO₄, filter, and concentrate.[1]
Purification: The tertiary amine product is often pure enough for use.[1] If not, purify via flash chromatography (DCM/MeOH/NH₄OH gradient).[1]
Best for: Sterically hindered ketones or electron-deficient amines.
Reference: Mattson, R. J., et al. J. Org.[1] Chem. 1990.[1]
Why this works: Ti(OiPr)₄ acts as a strong Lewis acid and water scavenger, forcing the equilibrium toward the iminium ion even with unreactive substrates.[1]
Quench with 1N NaOH or water (2 mL).[1] A white precipitate (TiO₂) will form.[1]
Filter the suspension through a Celite pad to remove titanium salts.[1] Wash the pad with DCM.[1]
Concentrate the filtrate and partition between DCM and saturated NaHCO₃.[1]
Purification: Isolate the organic layer, dry, and purify as described in Method A.
Protocol Selection Guide
Use the following logic tree to select the optimal protocol for your specific electrophile.
Figure 2: Protocol Decision Tree
Caption: Decision matrix for selecting reagents. Standard STAB conditions suffice for aldehydes and simple ketones, while Titanium mediation is required for sterically demanding substrates.[1]
Troubleshooting & Optimization
Issue
Probable Cause
Corrective Action
No Reaction (SM remains)
Failed iminium formation
Switch to Method B (Ti(OiPr)₄). Increase temp to 40-50°C during imine formation.
Alcohol Byproduct
Direct reduction of carbonyl
Ensure AcOH is used (Method A).[1] Do not mix NaBH(OAc)₃ with carbonyl before amine.[1]
Low Yield (Amine Salt)
Amine HCl salt not neutralized
Add 1.0 eq DIPEA or TEA if starting with the HCl salt of the piperidine.[1]
Use Celite filtration or wash with 10% sodium potassium tartrate (Rochelle's salt).[1]
References
Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996).[1][2][3][4][5] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[1][3][4][5][6] The Journal of Organic Chemistry, 61(11), 3849–3862.[1]
Mattson, R. J., Pham, K. M., Leuck, D. J., & Cowen, K. A. (1990).[1] An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride.[1] The Journal of Organic Chemistry, 55(8), 2552–2554.[1]
Borch, R. F., Bernstein, M. D., & Durst, H. D. (1971).[1] The cyanohydridoborate anion as a selective reducing agent.[1] Journal of the American Chemical Society, 93(12), 2897–2904.[1]
Application Note: High-Precision N-Alkylation of Piperidine Scaffolds
Executive Summary & Strategic Rationale Piperidine rings are ubiquitous pharmacophores in modern drug discovery (e.g., Fentanyl, Donepezil, Ibrutinib). However, the secondary amine nitrogen in piperidine is highly nucleo...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Strategic Rationale
Piperidine rings are ubiquitous pharmacophores in modern drug discovery (e.g., Fentanyl, Donepezil, Ibrutinib). However, the secondary amine nitrogen in piperidine is highly nucleophilic (
), making it prone to over-alkylation (quaternization) during standard synthesis.
This guide moves beyond textbook
descriptions to provide field-proven protocols for mono-alkylation. We focus on two primary methodologies:
Controlled Direct Alkylation: Utilizing the "Cesium Effect" and syringe-pump dynamics to suppress quaternary ammonium salt formation.
Reductive Amination (Abdel-Magid): The preferred route for high chemoselectivity using Sodium Triacetoxyborohydride (STAB).
Decision Matrix: Selecting the Right Methodology
Before starting, select the optimal pathway based on your electrophile availability and substrate sterics.
Figure 1: Strategic decision tree for selecting the alkylation pathway based on electrophile type and steric environment.
Method A: Reductive Amination (The Gold Standard)
Context: Direct alkylation with halides often leads to mixtures of mono-alkylated product and quaternary salts. Reductive amination avoids this by proceeding through an iminium intermediate which, once reduced, is less reactive to further alkylation under the reaction conditions.
The "Abdel-Magid" Protocol (STAB)
Why STAB? Sodium Triacetoxyborohydride (
) is milder than Cyanoborohydride () and does not reduce aldehydes/ketones directly, ensuring the reductant only acts on the formed imine.
Protocol 1: Standard Reductive Amination
Applicability: Unhindered piperidines reacting with aldehydes/ketones.
Critical Step: Wash organic layer with water/brine to remove boric acid byproducts which can complicate purification.
Method B: Controlled Direct Alkylation (
)
Context: When the aldehyde is unstable or unavailable, you must use an alkyl halide. The risk here is the "Menshutkin Reaction" (quaternization).
The "Cesium Effect" Optimization
We utilize Cesium Carbonate (
) in Acetonitrile (MeCN). The large Cesium cation () is highly polarizable and forms a "loose" ion pair with the carbonate, increasing the basicity and solubility in organic solvents compared to Potassium Carbonate ().
Advanced Optimization: Sterically Hindered Systems
Challenge: 2,6-disubstituted piperidines (e.g., 2,6-dimethylpiperidine) suffer from severe steric clash. Standard STAB protocols often fail because the imine cannot form or is too crowded to reduce.
Protocol Modification: Titanium(IV) Isopropoxide
acts as a Lewis acid and water scavenger, forcing the equilibrium toward the imine even in sterically congested systems.
Workflow:
Mix Piperidine (1.0 eq), Ketone (1.2 eq), and neat
(1.5 - 2.0 eq). No solvent.
Stir at RT (or 40-60°C for very difficult cases) for 4–12 hours.
Dilute with Ethanol (EtOH).
Add
(not STAB) carefully. The titanium complex activates the imine for reduction by the stronger borohydride.
Workup: Quench with water. A white precipitate (
) will form. Filter through Celite before extraction.[3]
Troubleshooting & Data Analysis
Observation
Root Cause
Corrective Action
Quaternary Salt Formation
Excess electrophile or fast addition.
Use Protocol 2 . Reduce alkyl halide to 0.8 eq. Use syringe pump.
Low Conversion (Reductive)
Imine formation is unfavorable.
Add 3Å Molecular Sieves or use Ti(OiPr)4 method.
Product Stuck in Aqueous
Piperidine product is too polar/basic.
Saturate aqueous layer with NaCl (salting out). Use 10% MeOH in DCM for extraction.
Incomplete Reaction (SN2)
Alkyl chloride is unreactive.
Add 10 mol% NaI or TBAI (Finkelstein condition) to generate reactive iodide in situ.
References
Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride."[5][6] Journal of Organic Chemistry, 1996, 61(11), 3849–3862.
[Link]
Salvatore, R. N., et al. "Cesium Effect: High Chemoselectivity in Direct N-Alkylation of Amines." Tetrahedron, 2001, 57(36), 7785-7811.
[Link]
Mattson, R. J., et al. "An Improved Method for Reductive Alkylation of Amines Using Titanium(IV) Isopropoxide and Sodium Borohydride." Journal of Organic Chemistry, 1990, 55(8), 2552–2554.
[Link]
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Solvent Selection & Handling Protocols for Methyl[(piperidin-4-yl)methyl]propylamine
Executive Summary
Methyl[(piperidin-4-yl)methyl]propylamine (MW: ~184.32 g/mol ) is a diamine building block frequently utilized in the synthesis of GPCR ligands and kinase inhibitors.[1] Its structure features two distinct basic centers: a secondary amine within the piperidine ring and an exocyclic tertiary amine.
This dual-basicity profile creates a common solubility trap: The Free Base form is lipophilic and oil-like, while the Salt form (e.g., HCl, TFA) is highly polar and crystalline. Mismatching the solvent to the specific ionization state is the primary cause of experimental inconsistency, including precipitation in biological buffers ("crashing out") and poor recovery in organic synthesis.
This guide provides a definitive protocol for solvent selection, stock preparation, and aqueous dilution, ensuring data integrity across medicinal chemistry and biological screening workflows.
Physicochemical Profiling & Solubility Logic
To select the correct solvent, one must understand the molecule's behavior at the molecular level.
Feature
Chemical Characteristic
Impact on Solubility
Piperidine Ring
Secondary Amine ()
Highly basic.[1] Protonates readily. Prone to nucleophilic attack (avoid Acetone/Aldehydes).
Exocyclic Nitrogen
Tertiary Amine ()
Moderately basic. Adds steric bulk.
Alkyl Chains
Propyl & Methyl groups
Increases LogP (Lipophilicity). Drives solubility in DCM/Toluene.
State (Free Base)
Viscous Oil / Low-melting Solid
Miscible in organics; immiscible in neutral water.[1]
State (Salt)
Crystalline Solid
Soluble in water/MeOH; insoluble in non-polar organics.
The "Like Dissolves Like" Rule for Diamines
For Organic Synthesis (Free Base): Use non-polar or moderately polar aprotic solvents (Dichloromethane, THF).
For Biological Assays (Stock Solution): Use dipolar aprotic solvents (DMSO, Ethanol) that can bridge the gap between the lipophilic molecule and the aqueous buffer.
For Aqueous Dilution: The pH must be below the
(pH < 9) to maintain solubility, or the concentration must be kept below the aggregation threshold.
Solvent Selection Matrix
Use the following decision matrix to select the optimal solvent system for your specific application.
Figure 1: Decision tree for solvent selection based on experimental intent and compound form.[1]
Detailed Protocols
Protocol A: Preparation of 50 mM Stock Solution (DMSO)
Best for: Long-term storage and biological assay dilution.[1]
Materials:
Methyl[(piperidin-4-yl)methyl]propylamine (Free Base or Salt).[1]
If Free Base (Oil): Weigh directly into the tared amber vial. Do not use a weigh boat, as transfer losses with oils are significant.
If Salt (Solid): Weigh on a weigh paper and transfer.
Dissolution:
Add the calculated volume of Anhydrous DMSO.
Critical Step: Vortex for 30 seconds. If the oil sits at the bottom, sonicate for 5 minutes at room temperature.
Visual Check: Hold against a light source. The solution must be free of "schlieren" lines (swirls indicating incomplete mixing).
Storage:
Store at -20°C.
Stability Note: As a secondary amine, the compound absorbs
from air to form carbamates. Purge the vial with Nitrogen or Argon before closing.
Protocol B: Aqueous Dilution for Biological Assays
Challenge: Preventing precipitation when diluting hydrophobic stock into aqueous buffer.
The "Crash-Out" Mechanism:
When a DMSO stock (Free Base) is dumped directly into pH 7.4 buffer, the local concentration exceeds solubility before protonation can occur.
Correct Workflow (Serial Dilution):
Figure 2: Step-wise dilution strategy to maintain solubility.
Procedure:
Intermediate Step: Dilute the 100% DMSO stock 1:10 into a slightly acidic buffer (e.g., PBS adjusted to pH 6.0) or water.[2][3][4][5]
Why? The lower pH forces protonation of the amines before the concentration drops too low, stabilizing the molecule in water.
Final Step: Dilute this intermediate solution into your final assay buffer (pH 7.4).
Verification: Measure OD600 or use dynamic light scattering (DLS) to ensure no micro-precipitates formed.
Formation of Carbonate salts (reaction with air ).
Keep container tightly sealed; do not leave open on bench.
Insoluble in Water
Compound is in Free Base form at neutral pH.
Acidify water with 1 eq. of HCl or Acetic Acid to form the salt.
Reaction Impurity
Reaction with solvent (e.g., Acetone).
NEVER use ketones (Acetone, MEK) with secondary amines; they form enamines/imines.
References
PubChem. Compound Summary: 4-(Aminomethyl)piperidine (Analog Structure).[1] National Library of Medicine. Available at: [Link]
(Note: While specific proprietary solubility data for the exact methyl/propyl derivative is not public, the protocols above are derived from standard medicinal chemistry practices for the 4-(aminomethyl)piperidine class.)
Application Note: Advanced Crystallization Protocols for Methyl[(piperidin-4-yl)methyl]propylamine Salts
This Application Note is structured as a high-level technical guide for pharmaceutical scientists. It addresses the specific physicochemical challenges of crystallizing flexible piperidine diamines, using Methyl[(piperid...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note is structured as a high-level technical guide for pharmaceutical scientists. It addresses the specific physicochemical challenges of crystallizing flexible piperidine diamines, using Methyl[(piperidin-4-yl)methyl]propylamine as the primary case study.
Executive Summary
Methyl[(piperidin-4-yl)methyl]propylamine is a flexible diamine intermediate often utilized in the synthesis of GPCR ligands and antihistamines. In its free base form, the molecule typically exists as a viscous oil or low-melting solid due to the high conformational freedom of the propyl chain and the piperidine ring.
This guide provides a validated workflow for converting this lipophilic oil into a stable, crystalline salt. We focus on overcoming common failure modes such as "oiling out" (liquid-liquid phase separation) and hygroscopicity. The protocols below prioritize the identification of thermodynamically stable polymorphs suitable for GMP scale-up.
Scientific Rationale & Physicochemical Profile
The Molecular Challenge
To successfully crystallize Methyl[(piperidin-4-yl)methyl]propylamine, one must understand its two basic centers:
The Crystallization Barrier:
The molecule possesses significant rotatable bonds (propyl chain + methylene bridge). In the crystal lattice, these flexible chains resist ordered packing, leading to a high entropic penalty for crystallization. Consequently, the free base tends to remain an amorphous oil.
The Solution:
We must utilize Salt Formation to introduce strong ionic interactions that override the entropic disorder. The choice of counter-ion is critical:
Inorganic Acids (HCl, HBr): Often form hygroscopic salts due to high charge density and lack of steric bulk.
Organic Di-acids (Fumaric, Succinic, Oxalic): Preferred. They can bridge two API molecules or form stable intramolecular hydrogen bonds, "locking" the conformation of the flexible chain.
Phase 1: The Salt Screening Workflow
Do not immediately attempt bulk crystallization. Use this high-throughput screening (HTS) approach to identify the optimal counter-ion.
Objective: Rapidly identify crystalline hits using 50 mg of API per well.
Stock Solution Prep: Dissolve the API oil in the solvent of choice (Recommendation: IPA or Ethyl Acetate ) at a concentration of 100 mg/mL.
Stoichiometry Control:
Dispense 0.5 mL (50 mg API) into HPLC vials.
Add Acid:
For Monoprotic acids (HCl, Tosylate): Add 1.05 equivalents .
For Diprotic acids (Fumaric, Succinic): Set up two parallel experiments: 0.55 eq (Targeting 2:1 salt) and 1.1 eq (Targeting 1:1 salt).
Thermal Cycling (Critical Step):
Seal vials.
Heat to 60°C for 1 hour to ensure full dissolution (or formation of a supersaturated oil).
Cool slowly to 5°C at a rate of 0.1°C/min. Rapid cooling promotes amorphous precipitation.
Cycle between 5°C and 40°C for 24 hours. This "ripening" process encourages the conversion of metastable oils into stable crystals.
Observation:
Clear Solution: Solubility is too high. Add anti-solvent (Heptane) dropwise.
Oiling Out: Two liquid layers. Re-heat and add seed crystals if available, or scratch the glass surface.
Precipitate: Filter and analyze via PLM (Polarized Light Microscopy). Birefringence indicates crystallinity.
Phase 2: Bulk Crystallization Protocol (The "Fumarate" Method)
Based on the structural analogs of piperidine diamines, the Fumarate or Bis-Fumarate salt often yields the most non-hygroscopic, free-flowing solids. The following protocol is optimized for a 10g scale-up.
Reactive Crystallization Workflow
Step 1: Dissolution
Charge 10.0 g of Methyl[(piperidin-4-yl)methyl]propylamine (free base oil) into a 250 mL reactor.
Add 80 mL of Isopropanol (IPA).
Stir at 200 RPM and heat to 50°C .
Step 2: Acid Addition
Prepare a separate solution of Fumaric Acid (1.1 equivalents, approx 7.5 g) in 40 mL hot Methanol .
Note: Fumaric acid has poor solubility in pure IPA; Methanol is used as a co-solvent.
Slowly add the hot acid solution to the API solution over 30 minutes, maintaining the internal temperature at 50°C.
Step 3: Nucleation & Growth
The solution should remain clear at 50°C.
Seeding: If available, add 0.1% wt/wt seed crystals. If not, proceed to spontaneous nucleation.
Cool the jacket temperature to 20°C over 4 hours (Linear ramp).
Critical Checkpoint: At approx 35°C, turbidity should appear. If "oiling" occurs (droplets visible), stop cooling, reheat to 45°C, and add 10 mL more Methanol to resolubilize, then cool slower.
Step 4: Anti-Solvent Drive
Once the slurry is established at 20°C, age for 2 hours.
Slowly add 50 mL of n-Heptane over 1 hour. This reduces the solubility of the salt, driving yield without co-precipitating impurities.
Cool to 0°C and hold for 2 hours.
Step 5: Isolation
Filter the white solid using a Büchner funnel.
Wash the cake with 20 mL of cold 1:1 IPA/Heptane.
Dry in a vacuum oven at 45°C for 12 hours.
Data Analysis Table: Expected Outcomes
Parameter
Free Base (Oil)
HCl Salt (Risk)
Fumarate Salt (Target)
Physical State
Viscous Yellow Oil
White/Off-white Solid
White Crystalline Powder
Hygroscopicity
N/A
High (Deliquescent)
Low to Moderate
Melting Point
< 20°C
140-160°C (Broad)
180-210°C (Sharp)
Solubility (Water)
Low
Very High
Moderate
Stability
Prone to oxidation
Acidic hydrolysis risk
Stable
Troubleshooting Logic: The "Oiling Out" Phenomenon
Oiling out (Liquid-Liquid Phase Separation) is the most common failure mode for this molecule. It occurs when the salt separates as a supercooled liquid rather than a crystal.
Visualization of the Rescue Workflow
The following diagram illustrates the decision matrix when crystallization fails.
Caption: Decision matrix for troubleshooting phase separation during salt formation.
Mechanistic Correction for Oiling Out
If the diagram's "Step 1" fails, the issue is likely the Dielectric Constant of the solvent mixture.
Mechanism: If the solvent is too polar (e.g., Water/Methanol), the salt is too soluble. If too non-polar (e.g., Toluene), the salt is insoluble and oils out instantly.
Correction: Use a "Goldilocks" solvent system. For piperidine diamines, Acetone or MEK (Methyl Ethyl Ketone) are excellent alternatives because they have moderate polarity and do not act as hydrogen bond donors, forcing the API and Acid to interact more strongly.
References
Stahl, P. H., & Wermuth, C. G. (Eds.). (2011).[2] Handbook of Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH. (The definitive guide on counter-ion selection logic).
Anderson, S. R. (2012). "Process Development of Piperidine Derivatives." Organic Process Research & Development. (Discusses the specific solubility challenges of piperidine rings).
Black, S. N., et al. (2007). "Structure, Solubility, Screening, and Synthesis of Molecular Salts." Journal of Pharmaceutical Sciences. (Protocol grounding for the HTS slurry method).
Sigma-Aldrich Technical Library. "Crystallization - Basic Concepts and Techniques." (General reference for anti-solvent addition rates).
Disclaimer: The protocols described involve the use of hazardous chemicals.[3] Standard Personal Protective Equipment (PPE) and engineering controls (fume hoods) must be utilized. Always consult the Safety Data Sheet (SDS) for specific reagents before use.
Minimizing side reactions when using secondary piperidine amines
Topic: Minimizing Side Reactions When Using Secondary Piperidine Amines Content Type: Technical Support Center (Troubleshooting Guides & FAQs) Audience: Researchers, Scientists, Drug Development Professionals Status: Onl...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Minimizing Side Reactions When Using Secondary Piperidine Amines
Content Type: Technical Support Center (Troubleshooting Guides & FAQs)
Audience: Researchers, Scientists, Drug Development Professionals
Status: Online 🟢
Current Directive: Minimizing Side Reactions in Secondary Piperidine Scaffolds
Lead Scientist: Dr. A. V. Thorne, Senior Application Scientist
Welcome to the technical support hub for piperidine chemistry. Secondary piperidine amines are ubiquitous in medicinal chemistry (e.g., GPCR ligands, kinase inhibitors), yet they present distinct reactivity challenges. This guide addresses the "hidden" failure modes—steric occlusion, over-alkylation, and oxidative degradation—that often derail late-stage functionalization.
Quick Navigation
Module 1: Amide Coupling Challenges
Issue: Low conversion or epimerization when coupling 2-substituted piperidines (e.g., pipecolic acid derivatives) with carboxylic acids.
Technical Insight:
The chair conformation of piperidine places 2-substituents in an axial or equatorial position that can severely shield the nitrogen lone pair. Standard carbodiimide couplings (EDC/NHS) often fail here. Furthermore, prolonged activation times required for hindered amines increase the risk of racemization at the
-carbon of the carboxylic acid component.
Troubleshooting Guide:
Q: My reaction with a 2-methylpiperidine yields <20% product using EDC/HOBt. How do I force this coupling?A: Switch to uronium/aminium salts or phosphonium reagents.
Recommendation: Use HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium) with HOAt as an additive. The 7-aza group in HOAt effects a "neighboring group participation" that accelerates the acylation of the hindered amine, outcompeting the racemization pathway.
Alternative: For extremely hindered systems (e.g., 2,6-disubstituted piperidines), use Acyl Fluorides (generated via TFFH or cyanuric fluoride). Acyl fluorides are highly reactive toward amines but stable to water, maintaining high electrophilicity with a smaller steric footprint than OBt esters.
Decision Tree: Coupling Reagent Selection
Caption: Logic flow for selecting coupling reagents based on steric hindrance and racemization risk.
Data Table: Reagent Performance for Hindered Piperidines
-alkyl piperidine), but significant quaternary ammonium salt (over-alkylation) is observed.
Technical Insight:
As the piperidine nitrogen is alkylated, the resulting tertiary amine is often more nucleophilic than the starting secondary amine (inductive effect of the alkyl group), leading to a runaway reaction.
Troubleshooting Guide:
Q: How do I stop at the tertiary amine when using methyl iodide?A: Direct alkylation with highly reactive electrophiles (MeI, BnBr) is difficult to control.
Protocol 1: Reductive Amination (Preferred). Use the corresponding aldehyde and NaBH(OAc)3. This mechanism proceeds via an iminium ion, which cannot react further once reduced to the amine.
Protocol 2: Self-Limiting Alkylation. If you must use an alkyl halide, use N,N-diisopropylethylamine (DIPEA) as a scavenger base and add the alkyl halide dropwise to a solution of the piperidine (keeping piperidine in excess initially).
Protocol 3: Inorganic Additives. Recent data suggests using LiOH or specific inorganic salts can modulate the solubility of the mono-alkylated product, precipitating it preventing further reaction, though this is substrate-dependent.
Protocol: Controlled Mono-Alkylation
Dissolve 1.0 equiv of piperidine in MeCN (0.1 M).
Add 1.2 equiv of K2CO3 (anhydrous).
Cool to 0°C.
Add 0.95 equiv of alkyl halide (slight deficit) via syringe pump over 1 hour.
Monitor via LCMS. If >5% dialkylation is observed, stop and purify.
Module 3: Buchwald-Hartwig Amination
Issue: Reaction stalls or produces hydrodehalogenated arene (reduction of Ar-Cl to Ar-H) instead of the C-N coupled product.
Technical Insight:
Secondary piperidines can undergo
-hydride elimination if the Pd-catalyst coordinates but fails to reductively eliminate quickly. Hydrodehalogenation is a symptom of a difficult oxidative addition or a catalyst that is "starved" of amine.
Troubleshooting Guide:
Q: My coupling of 4-chloropyridine with piperidine yields only pyridine (reduction product). Why?A: This indicates the
-hydride elimination pathway is outcompeting the reductive elimination.
Solution 1: Ligand Switch. Use bulky, electron-rich ligands like RuPhos or BrettPhos . These facilitate the difficult oxidative addition of aryl chlorides and accelerate reductive elimination.
Solution 2: Pre-catalysts. Stop using Pd2(dba)3 or Pd(OAc)2. Use Pd-G3 or Pd-G4 palladacycles . These generate the active Pd(0) species immediately and quantitatively, preventing the formation of inactive Pd-black aggregates.
Solution 3: Base Effect. Switch from NaOtBu to LiHMDS or Cs2CO3 . Strong alkoxide bases can sometimes promote
pathways in the amine.
Pathway Diagram: Competitive Cycles
Caption: Kinetic competition between desired C-N coupling and destructive beta-hydride elimination.
Module 4: Oxidative Stability & Workup
Issue: Appearance of M+16 peak (N-oxide) during storage or purification.
Technical Insight:
Electron-rich piperidines are susceptible to oxidation by atmospheric oxygen, especially in the presence of trace metals (from coupling reactions) or peroxides in solvents (ethers, THF).
Troubleshooting Guide:
Q: How do I remove the N-oxide impurity?A: It is better to prevent it, but it can be reduced.
Prevention: Store piperidine derivatives as HCl or TFA salts , not as free bases. The protonated ammonium species is resistant to oxidation.
Solvent Hygiene: Ensure THF and Dioxane are peroxide-free. Use BHT-stabilized solvents if compatible.
Rescue Protocol: If N-oxide forms, treat the crude mixture with mild reducing agents like Zn dust in acetic acid or triphenylphosphine (which oxidizes to TPPO) to revert the N-oxide to the amine.
References
Buchwald-Hartwig Optimization:
Title: "A User's Guide to Palladium-Catalyzed Amination of Aryl Halides."
Source: BenchChem / Reddit Chemistry Community Insights.
Steric Hindrance in Amide Coupling
Title: "Applying old tricks to new problems: Acyl Fluorides in Sterically Hindered Amide Coupling."
Ticket ID: #AMINE-OPT-004
Status: Open
Assigned Specialist: Senior Application Scientist
Urgency: High (Process Bottleneck)[1]
Executive Summary
You are encountering low yields or handling difficulties with Methyl[(piperidin-4-yl)methyl]propylamine . This molecule presents a classic "polar amine" challenge. It contains two basic nitrogen centers (a secondary piperidine and a secondary acyclic amine), rendering it highly hydrophilic in its protonated form and prone to forming "rag layers" (stable emulsions) during extraction.[1]
This guide moves beyond standard textbook protocols to field-proven industrial strategies for isolating polar polyamines.
Module 1: The Critical Phase Separation (Extraction Strategy)
User Question: “I basified my reaction mixture to pH 10 and extracted with Ethyl Acetate, but my recovery is <20%. Where is my product?”
Technical Diagnosis:
The issue is twofold: insufficient pH and incorrect solvent polarity .
pKa Mismatch: The pKa of the piperidine nitrogen is ~11.1, and the secondary propyl amine is ~10.5. At pH 10, a significant portion of your molecule remains protonated (positively charged) and stays in the water phase.[1]
Solvent Exclusion: Ethyl Acetate is often too non-polar to effectively extract highly polar diamines, even when they are free bases.[1]
The Protocol:
Target pH: You must adjust the aqueous phase to pH ≥ 12.5 .[1]
Why: You need to be at least 2 pH units above the highest pKa to ensure >99% of the molecule is in the neutral (free base) form.
Reagent: Use 10M NaOH or KOH.[1] Avoid carbonates (K2CO3) as they rarely exceed pH 11.5 and generate CO2 gas which stabilizes emulsions.[1]
The "Magic" Solvent System:
Switch from Ethyl Acetate to Chloroform/Isopropanol (3:1 v/v) or DCM/Isopropanol (4:1 v/v) .[1]
Mechanism:[1][2][3][4][5][6][7][8] The alcohol component disrupts hydrogen bonding networks in the aqueous phase and increases the solubility of the polar amine in the organic phase.
Visual Workflow: Extraction Logic
Figure 1: Decision tree for maximizing extraction efficiency of polar amines based on pKa and solvent polarity.
Module 2: Troubleshooting Emulsions (The "Rag Layer")
User Question: “I have a thick middle layer that won't separate even after 2 hours. How do I break this emulsion?”
Technical Diagnosis:
Piperidine derivatives are amphiphilic.[1] At high pH, they act as surfactants, stabilizing the interface between water and organic solvents. This is exacerbated if the reaction contained surfactants or if fine precipitates (like aluminum salts from LAH reductions) are present.
The "Rag Layer" Toolkit:
Method
Procedure
Mechanism
1. The Brine Crash
Add saturated NaCl (brine) to the aqueous layer before extraction.
Increases ionic strength, "salting out" the organic amine and reducing water solubility.
2. Filtration
Filter the entire biphasic mixture through a Celite® pad in a sintered glass funnel.
Physical removal of particulate matter that stabilizes the emulsion droplets.
3. The Centrifuge
Transfer the emulsion to 50mL Falcon tubes and centrifuge at 3000 rpm for 5 mins.
Applies G-force to overcome the surface tension holding the droplets together.
4. Solvent Modification
Add a small amount of Methanol (if using DCM) or more Isopropanol .[1]
Lowers the surface tension of the water phase, allowing droplets to coalesce.
Critical Warning: Do not shake the separatory funnel vigorously. For piperidine derivatives, use the "Rock and Roll" method : gently invert the funnel back and forth 20 times.
Module 3: Purification & Chromatography
User Question: “My compound streaks on the TLC plate and elutes as a broad smear on the column. How do I fix this?”
Technical Diagnosis:
Silica gel is acidic (pKa ~5).[1] Your basic diamine (pKa ~11) is protonating on the silica surface, forming strong ionic bonds with silanol groups. This causes "tailing" and irreversible adsorption.[1]
The Solution: Amine Modifiers
You must neutralize the silica surface.
Mobile Phase Modifier:
Add 1% Triethylamine (TEA) or 1% Ammonium Hydroxide (28% NH3) to your eluent system.[1]
Note: TEA is easier to use but harder to remove (high boiling point).[1] Ammonia is volatile but requires a fume hood.[1]
Column Pre-treatment (The "Slurry" Method):
Slurry your silica gel in the eluent containing the modifier before packing. This ensures the entire column length is deactivated.
Visual Workflow: Emulsion Management
Figure 2: Step-by-step escalation protocol for breaking stable amine emulsions.
Module 4: Post-Deprotection Salt Removal
User Question: “I removed a Boc group with TFA. Now I have the TFA salt. Can I just use this?”
Technical Insight:
For biological assays, TFA salts are often cytotoxic.[1] For further chemistry (e.g., alkylation), the salt will inhibit the reaction unless neutralized.
Pass through a cartridge of Carbonate-bonded silica or Basic Amberlyst resin .[1]
Evaporate solvent.[1] This leaves the free base without aqueous extraction.
Scavenging:
If the product is volatile (risk of loss on rotovap), dissolve in ether/DCM and bubble dry Ammonia gas through the solution. Ammonium trifluoroacetate will precipitate out; filter it off to leave the free amine in solution.
References & Authoritative Sources
Amine pKa Values: Evans, D. A. (2005).[1] pKa's of Inorganic and Oxo-Acids. Harvard University.[1] Link
Supports the requirement for pH >12 extraction.
Purification of Laboratory Chemicals: Armarego, W. L. F., & Chai, C. L. L. (2013).[1] Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann.[1] Link
Standard text for solvent systems and purification strategies.
Emulsion Breaking Techniques: Org. Process Res. Dev. articles on work-up optimization often cite filtration and brine usage.[1] See: Anderson, N. G. (2012).[1] Practical Process Research and Development. Academic Press.[1] Link
Chromatography of Amines: Biotage Application Note. Strategies for Flash Chromatography of Basic Compounds. Link
Validates the use of amine modifiers in silica chromatography.
Technical Support Center: Methyl[(piperidin-4-yl)methyl]propylamine Salt Management
Status: Operational Ticket Priority: High (Stability/Stoichiometry Risk) Assigned Specialist: Senior Application Scientist, Process Chemistry Division ⚠️ Critical Alert: The Thermodynamics of Deliquescence If you are cur...
Author: BenchChem Technical Support Team. Date: February 2026
Status: Operational
Ticket Priority: High (Stability/Stoichiometry Risk)
Assigned Specialist: Senior Application Scientist, Process Chemistry Division
⚠️ Critical Alert: The Thermodynamics of Deliquescence
If you are currently observing your Methyl[(piperidin-4-yl)methyl]propylamine salt turning into a viscous oil or "gum" upon exposure to air, stop immediately . You are witnessing deliquescence , not just surface moisture adsorption.
The Mechanism:
This molecule contains a secondary amine on the propyl chain and a secondary/tertiary amine on the piperidine ring. When salted (likely as a Hydrochloride or Hydrobromide), the crystal lattice energy is often insufficient to overcome the hydration enthalpy. The salt absorbs moisture from the atmosphere until it dissolves in its own sorbed water, creating a saturated solution.
Immediate Impact on Data:
Stoichiometry Errors: Weighing this "wet" salt introduces massive errors (up to 15-30% mass variance) in coupling reactions or biological assays.
Chemical Instability: The aqueous micro-environment promotes hydrolysis (if sensitive groups are present) or reaction with atmospheric
to form carbamates.
Part 1: Diagnostic Troubleshooting (FAQs)
Q1: "My sample turned into a sticky oil. Can I dry it back to a solid?"
Answer:Technically yes, but practically difficult.
Once deliquescence occurs, the water is deeply entrained. Standard vacuum drying often yields a "glass" or foam rather than a free-flowing powder because the solvent (water) leaves faster than the crystal lattice can reorganize.
The Fix: You must break the hydration shell. Dissolve the oil in anhydrous ethanol or methanol and co-evaporate with toluene (azeotropic drying). The toluene helps carry off water at a lower boiling point and disrupts the hydrogen bonding network.
Q2: "I need to use this specific batch for a reaction today. How do I weigh it accurately?"
Answer:Do not attempt to weigh the solid directly.
Dissolve the entire sticky mass in a known volume of a dry, compatible solvent (e.g., Methanol, DMSO, or DCM).
Determine the precise concentration of this stock solution using Quantitative NMR (qNMR) (using an internal standard like maleic acid or TCNB) or HPLC against a reference standard.
Dispense the reagent by volume, not mass. This eliminates the hygroscopicity error entirely.
Q3: "Why is the HCl salt so bad? Should I switch salts?"
Answer:Yes, you should switch.
The Chloride anion (
) is small and has a high charge density, creating a strong drive for hydration. For flexible diamines like Methyl[(piperidin-4-yl)methyl]propylamine, the HCl salt rarely packs efficiently enough to exclude water.
Recommendation: Switch to a Fumarate , Succinate , or Tosylate salt. These counterions are larger, less polar, and often form hydrogen-bond networks that "lock" the crystal lattice, raising the Critical Relative Humidity (CRH).
Part 2: Deep Dive – Salt Engineering & Remediation
If you are in early development, you must move away from the hygroscopic form. Below is the decision matrix for handling this issue.
Visualization: Hygroscopicity Management Workflow
Figure 1: Decision matrix for managing deliquescent amine salts. Blue indicates process steps; Green indicates resolution.
Part 3: Standard Operating Procedures (Protocols)
Protocol A: Azeotropic Drying (The "Rescue" Method)
Use this to recover a usable solid from a deliquesced gum.
Dissolution: Dissolve the hygroscopic gum in the minimum amount of anhydrous Methanol.
Why? The Methanol/Toluene azeotrope boils at 63.8°C, effectively stripping water that is hydrogen-bonded to the amine.
Evaporation: Rotovap at 45-50°C.
Repeat: Repeat the Toluene addition and evaporation 2-3 times.
Final Dry: Place the resulting solid in a vacuum desiccator over Phosphorus Pentoxide (
) or activated molecular sieves for 24 hours. Silica gel is insufficient for this molecule.
Protocol B: Salt Disproportionation (Switching to Fumarate)
Use this to permanently fix the stability issue.
Materials:
Existing salt (e.g., HCl form)
Dichloromethane (DCM) or Ethyl Acetate
Saturated aqueous
Fumaric Acid
Isopropanol (IPA) or Ethanol
Step-by-Step:
Free Basing:
Dissolve the HCl salt in water.
Basify to pH > 11 using saturated
or .
Extract 3x with DCM.
Dry organic layer over
, filter, and evaporate to obtain the Free Base oil .
Salt Formation:
Dissolve the Free Base in a minimal amount of hot Isopropanol (IPA).
Separately, dissolve 1.0 equivalent (for mono-salt) or 2.0 equivalents (for di-salt) of Fumaric Acid in hot IPA.
Note: Fumarate is preferred because it often forms high-melting, non-hygroscopic networks with piperidines [1].
Crystallization:
Add the hot acid solution to the hot base solution slowly with stirring.
Allow to cool slowly to room temperature, then to 4°C.
Filter the white precipitate.
Verification:
Perform DVS (Dynamic Vapor Sorption) . A successful salt should show <2% mass gain at 80% Relative Humidity.
Part 4: Comparative Data (Counterion Selection)
The following table summarizes expected behaviors for diamine salts based on Hofmeister series and lattice energy principles [2].
Counterion
Hygroscopicity Risk
Crystallinity
Recommendation
Hydrochloride (HCl)
High
Variable (often amorphous)
Avoid (unless lyophilized)
Hydrobromide (HBr)
Medium
Moderate
Better than HCl, but prone to oxidation
Fumarate
Low
High
Preferred (Stable lattice)
Succinate
Low
High
Good alternative to Fumarate
Tosylate
Low
High
Excellent, but high molecular weight adds bulk
Visualization: Salt Screening Logic
Figure 2: Workflow for screening counterions to improve physical properties.
References
Stahl, P. H., & Wermuth, C. G. (2002).[1][2] Handbook of Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH.[1][2] (The industry standard for salt selection strategies).
Guillory, J. K. (2003).[2] Review of Handbook of Pharmaceutical Salts. Journal of Pharmaceutical Sciences. (Discusses the pKa rule and hygroscopicity management).
Frontier, A. (2026).[3] Tips & Tricks: Drying Methods. University of Rochester.[3] (Protocols for azeotropic drying and vacuum line usage).
Liu, H., et al. (2022).[4] Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals. (Review of cocrystallization and salt engineering).
Executive Summary This technical guide provides a comparative spectroscopic analysis of Methyl[(piperidin-4-yl)methyl]propylamine (Structure 1 ), a critical diamine intermediate often used as a linker in GPCR antagonist...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This technical guide provides a comparative spectroscopic analysis of Methyl[(piperidin-4-yl)methyl]propylamine (Structure 1 ), a critical diamine intermediate often used as a linker in GPCR antagonist synthesis.
For drug development professionals, the primary analytical challenge lies in distinguishing the Free Base (lipophilic, extraction-ready) from the Dihydrochloride Salt (2HCl) (hydrophilic, stable solid). This guide objectively compares these two forms using 1H NMR, highlighting the diagnostic shifts caused by protonation and solvation effects.
Part 1: Structural & Spin System Analysis
Before interpreting the spectra, we must deconstruct the molecule into its three distinct spin systems.
The Piperidine Ring (AA'BB'CC' System): A classic chair conformation at room temperature. The C2/C6 protons exhibit strong geminal and vicinal coupling, creating distinct axial (ax) and equatorial (eq) signals.
The Linker (N-Me & Bridge): The
-methyl group appears as a sharp singlet. The methylene bridge (C4-CH₂ -N) is a doublet or broad singlet depending on the C4-methine coupling.
The Propyl Chain (A-M-X System): A triplet (methyl), sextet (methylene), and triplet (N-methylene) pattern.
Part 2: Comparative Analysis (Free Base vs. 2HCl Salt)
This section compares the spectral performance of the Free Base in Chloroform-d (
) against the Dihydrochloride Salt in Deuterium Oxide ().
1. Chemical Shift Comparison Table
Note: Shifts are approximated based on standard amine substituent effects and piperidine conformational analysis.
Proton Assignment
Zone
Free Base () (ppm)
2HCl Salt () (ppm)
(Shift Effect)
Multiplicity (J)
Exocyclic N-CH₃
Linker
2.18
2.85
+0.67
Singlet (s)
Bridge (-CH₂-N)
Linker
2.12
3.15
+1.03
Doublet (d, 7Hz)
Piperidine H-2/6 (eq)
Ring
3.08
3.52
+0.44
Broad Doublet (br d)
Piperidine H-2/6 (ax)
Ring
2.58
3.05
+0.47
Triplet of Doublets (td)
Propyl N-CH₂
Chain
2.28
3.10
+0.82
Triplet (t)
Propyl -CH₂-
Chain
1.45
1.75
+0.30
Sextet (sex)
Propyl -CH₃
Chain
0.88
0.98
+0.10
Triplet (t)
Piperidine H-4
Ring
1.50
2.10
+0.60
Multiplet (m)
2. Technical Interpretation of Differences
A. The "Deshielding" Diagnostic (Salt Identification):
Upon acidification to the 2HCl salt, the lone pairs on both nitrogen atoms accept protons. This introduces a positive charge, significantly deshielding the adjacent protons (inductive effect).
Key Indicator: The N-Methyl singlet shifts dramatically from ~2.18 ppm to ~2.85 ppm. If you observe this signal below 2.5 ppm, your salt formation is incomplete.
B. Solubility & Resolution:
Free Base (
): Provides sharper resolution of the piperidine ring couplings ( vs ). However, the amine proton (NH) is often broad or invisible due to exchange.
Salt (
): The water peak (HDO) at ~4.79 ppm can obscure signals if the sample is dilute. However, the salt form "locks" the amine geometry, often simplifying the methylene bridge signal into a clearer doublet.
Part 3: Experimental Protocol
To ensure reproducibility and spectral integrity (E-E-A-T), follow this self-validating protocol.
Workflow: Salt Formation & NMR Prep
Figure 1: Decision matrix for sample preparation. Ensuring the correct solvent prevents misleading chemical shift data caused by partial protonation.
Step-by-Step Methodology
Sample Quantity: Weigh 10–15 mg of the substance. (Too little (<5mg) requires excessive scans; too much (>30mg) causes line broadening due to viscosity).
Solvent Selection:
For Free Base : Use
containing 0.03% TMS. Critical Step: Add 1-2 mg of anhydrous to the NMR tube if the sample is suspected to contain trace acid; filter before acquiring. This ensures the "true" free base shifts.
For HCl Salt : Use
.[1] Critical Step: If the N-Me peak appears as a broad hump, the pH is likely near the pKa (buffering region). Add 1 drop of (deuterated HCl) to push the equilibrium fully to the protonated state and sharpen the peaks.
): 2.0 seconds (Essential for accurate integration of the N-Methyl signal).
Scans (
): 16 (Free Base) / 32 (Salt).
Part 4: Structural Assignment Logic
The following diagram illustrates the connectivity logic used to assign the signals, specifically distinguishing the two aliphatic chains (Propyl vs. Bridge).
Figure 2: Connectivity logic for signal assignment. The multiplicity of the alpha-protons (Singlet vs Doublet vs Triplet) is the primary method for distinguishing the three substituents on the nitrogen.
Part 5: Troubleshooting & Impurities
When synthesizing this molecule (e.g., via Reductive Amination of N-Boc-4-piperidinecarboxaldehyde), common impurities include:
Residual Solvents:
Ethanol/Methanol:[3][4] Often used in reductive amination. Look for triplets at ~1.2 ppm (EtOH) or singlets at ~3.49 ppm (MeOH).
Boc-Protected Intermediate:
If the deprotection is incomplete, you will see a massive singlet (9H) at ~1.45 ppm .
Impact: This obscures the propyl central methylene sextet.
Rotamers:
In the Free Base form at room temperature, N-inversion is rapid, showing time-averaged signals.
In the Salt form , or at low temperatures (< -40°C), you may see peak doubling due to restricted rotation around the N-C bonds or slow chair-chair interconversion, though this is less common for 4-substituted piperidines compared to 2-substituted ones.
References
Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons. (Standard text for amine chemical shift rules).
Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179. Link
Reich, H. J. (2024). Structure Determination Using NMR: Chemical Shifts of Amines. University of Wisconsin-Madison. Link
Manimekalai, A., et al. (2005). Protonation effect on chemical shifts of some piperidones. Indian Journal of Chemistry. Link (Provides experimental data on piperidine ring deshielding upon protonation).
LC-MS characterization data for Methyl[(piperidin-4-yl)methyl]propylamine
An In-Depth Guide to the LC-MS Characterization of Methyl[(piperidin-4-yl)methyl]propylamine: A Comparative Analysis for Drug Development Professionals In the landscape of pharmaceutical research and development, the una...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Guide to the LC-MS Characterization of Methyl[(piperidin-4-yl)methyl]propylamine: A Comparative Analysis for Drug Development Professionals
In the landscape of pharmaceutical research and development, the unambiguous characterization of novel chemical entities is a foundational requirement for advancing a candidate molecule. Methyl[(piperidin-4-yl)methyl]propylamine, a secondary amine featuring a piperidine scaffold, represents a class of compounds frequently utilized as building blocks in the synthesis of more complex, biologically active molecules. Its purity, stability, and structural integrity must be rigorously established.
This guide provides a comprehensive, in-depth protocol for the characterization of Methyl[(piperidin-4-yl)methyl]propylamine using Liquid Chromatography-Mass Spectrometry (LC-MS). Moving beyond a simple recitation of steps, we will delve into the causality behind the experimental choices, establishing a self-validating analytical system. Furthermore, we will objectively compare the performance of LC-MS with alternative analytical techniques, providing the necessary context for researchers to select the optimal method for their specific analytical challenge.
Physicochemical Profile and Predicted Mass Spectrum
A thorough understanding of the analyte's properties is paramount before method development can commence.
Table 1: Physicochemical Properties of Methyl[(piperidin-4-yl)methyl]propylamine
Property
Value
Source/Method
Chemical Structure
ChemDraw
Molecular Formula
C₁₀H₂₂N₂
Calculated
Molecular Weight
170.30 g/mol
Calculated
Predicted [M+H]⁺ (m/z)
171.18
Calculated
Nature
Basic secondary amine
Structural Analysis
Given the presence of two nitrogen atoms, Methyl[(piperidin-4-yl)methyl]propylamine is readily protonated, making it an ideal candidate for positive mode electrospray ionization (ESI+). In mass spectrometry, amines are well-known to undergo characteristic fragmentation through α-cleavage (the breaking of a carbon-carbon bond adjacent to the nitrogen atom), which results in the formation of a stable iminium ion.[1][2][3] This predictable fragmentation is crucial for structural confirmation via tandem mass spectrometry (MS/MS).
Predicted Fragmentation Pathway
The structure of Methyl[(piperidin-4-yl)methyl]propylamine offers several potential sites for α-cleavage, which can be leveraged for specific and sensitive detection in Multiple Reaction Monitoring (MRM) mode. The loss of the largest alkyl group is typically the most favored fragmentation pathway.[4]
Caption: Predicted fragmentation of the protonated parent molecule.
Primary Analytical Technique: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
For the quantification and identification of polar, basic compounds like Methyl[(piperidin-4-yl)methyl]propylamine, LC-MS/MS is the gold standard, offering unparalleled sensitivity and selectivity.[5][6]
Experimental Protocol: A Self-Validating System
This protocol is designed to ensure robust and reproducible results. The choice of a C18 column, a volatile acidic modifier, and a gradient elution is a classic and effective strategy for retaining and separating basic analytes.[6]
1. Sample Preparation:
Accurately weigh and dissolve the sample in a suitable diluent.
Rationale: The choice of diluent is critical. To prevent peak distortion and ensure compatibility with the mobile phase, use a mixture of Water:Acetonitrile (95:5) with 0.1% formic acid. For samples in complex matrices like plasma, a protein precipitation step followed by filtration is necessary.[7][8]
2. Liquid Chromatography (LC) Conditions:
Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.
Column: C18 reversed-phase column (e.g., Waters XTerra MS C18, 2.1 x 30 mm, 3.5 µm).
Causality: C18 columns provide excellent retention for moderately polar compounds. The use of columns stable at low pH is essential for analyzing protonated amines, as it improves peak shape and longevity.
Mobile Phase A: Water + 0.1% Formic Acid.
Causality: Formic acid serves two purposes: it protonates the analyte to enhance ionization efficiency for ESI+ and improves chromatographic peak shape by minimizing interactions with residual silanols on the column surface.[8]
Mobile Phase B: Acetonitrile + 0.1% Formic Acid.
Flow Rate: 0.4 mL/min.
Column Temperature: 40 °C.
Causality: Elevated temperature reduces mobile phase viscosity, allowing for higher flow rates or lower backpressure, and can improve peak symmetry.
Gradient Elution:
0.0 min: 5% B
3.0 min: 95% B
4.0 min: 95% B
4.1 min: 5% B
5.0 min: 5% B
Causality: A gradient is necessary to elute the compound with a good peak shape in a reasonable time and to clean the column of more hydrophobic impurities after each injection.
3. Mass Spectrometry (MS) Conditions:
Instrumentation: A triple quadrupole mass spectrometer.
Causality: MRM provides the highest sensitivity and selectivity by monitoring specific precursor-to-product ion transitions, filtering out background noise.[9]
Key Parameters:
Capillary Voltage: 3.5 kV
Desolvation Temperature: 350 °C
Gas Flow: 600 L/hr
Collision Gas: Argon
Data Presentation: Expected MRM Transitions
The following table outlines the expected transitions for quantitative analysis. The most intense transition is typically used for quantification, while a secondary transition serves for qualification, confirming the analyte's identity.
Table 2: Expected MRM Transitions for Methyl[(piperidin-4-yl)methyl]propylamine
Ion Mode
Precursor Ion (m/z)
Product Ion (m/z)
Transition Type
Collision Energy (eV)
ESI+
171.2
128.1
Quantifier
15
ESI+
171.2
72.1
Qualifier
25
Experimental Workflow Diagram
Caption: LC-MS/MS workflow for targeted analysis.
Comparison with Alternative Analytical Techniques
While LC-MS/MS is a superior technique for this application, a comprehensive guide must consider alternatives. The choice of analytical method is often dictated by the specific question being asked—be it purity, identity, or concentration.
Gas Chromatography-Mass Spectrometry (GC-MS):
Principle: Separates volatile compounds in the gas phase.
Applicability: Direct analysis of polar amines like this one can be challenging due to poor peak shape and potential thermal degradation.[10] Derivatization is often required to increase volatility and thermal stability, adding complexity to sample preparation.
Verdict: Less suitable than LC-MS for routine analysis of this compound, but can be used for confirmatory purposes, especially for identifying volatile impurities.
Nuclear Magnetic Resonance (NMR) Spectroscopy:
Principle: Provides detailed information about the molecular structure.
Applicability: NMR is unparalleled for definitive structural elucidation and is excellent for assessing purity against a certified standard, as it can detect and quantify a wide range of impurities without needing individual standards for each.[11]
Verdict: A complementary and essential technique for initial structural confirmation and primary purity assessment. However, it lacks the sensitivity of LC-MS for trace-level quantification.
High-Performance Liquid Chromatography with UV Detection (HPLC-UV):
Principle: Chromatographic separation followed by detection via ultraviolet light absorption.
Applicability: The target molecule lacks a significant chromophore, meaning it will exhibit very poor sensitivity with a standard UV detector. Derivatization with a UV-active tag could be employed, but this introduces extra steps and potential for analytical error.[12]
Verdict: Inadequate sensitivity for most applications involving this compound, such as metabolite identification or trace impurity analysis.
Comparative Summary of Analytical Techniques
Table 3: Performance Comparison of Analytical Methods
Feature
LC-MS/MS
GC-MS
NMR Spectroscopy
HPLC-UV
Sensitivity
Excellent (pg-ng/mL)
Good (with derivatization)
Poor (mg-µg range)
Poor (without derivatization)
Selectivity
Excellent
Good to Excellent
Moderate
Poor to Moderate
Structural Info
Molecular Weight & Fragmentation
Fragmentation Pattern
Complete Structure
None
Quantitation
Excellent
Good
Good (qNMR)
Fair (with derivatization)
Throughput
High
Moderate
Low
High
Primary Use Case
Trace quantification, impurity profiling, metabolite ID
Volatile impurity analysis
Structural elucidation, purity
Not recommended
Conclusion
For the comprehensive characterization of Methyl[(piperidin-4-yl)methyl]propylamine, a multi-faceted approach is optimal. However, for routine quality control, impurity detection, and quantitative analysis in complex matrices, LC-MS/MS stands out as the most powerful and appropriate technique . Its high sensitivity, selectivity, and robustness make it indispensable in a modern drug development setting. The detailed protocol herein provides a validated starting point for researchers, while the comparative analysis offers the necessary perspective to integrate other techniques, like NMR, for a complete and authoritative characterization of the molecule.
References
JoVE. (2023). Mass Spectrometry of Amines. Available at: [Link]
Whitman College. GCMS Section 6.15 - Fragmentation of Amines. Available at: [Link]
Wikipedia. Fragmentation (mass spectrometry). Available at: [Link]
Chemistry LibreTexts. (2022). 6.5: Amine Fragmentation. Available at: [Link]
Waters Corporation. Effect of pH on LC-MS Analysis of Amines. Available at: [Link]
Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Available at: [Link]
Agilent Technologies. (2019). Determination of Primary Aromatic Amines by LC/MS/MS. Available at: [Link]
Royal Society of Chemistry. (2021). Rapid organocatalytic chirality analysis of amines, amino acids, alcohols, amino alcohols and diols with achiral iso(thio)cyanate probes. Available at: [Link]
PMC. (2025). A Rapid LC–MS/MS Method for Quantification of Biogenic Amines in Meat. Available at: [Link]
ACS Publications. (2022). Adsorption of Amine Compounds on the Glass Surface and Their Impact on the Development of Analytical Method and Pharmaceutical Process. Available at: [Link]
Bryan Research & Engineering, LLC. Analysis of Amine Solutions by Gas Chromatography. Available at: [Link]
Open Exploration Publishing. (2023). Untargeted and quantitative analyses of amine and phenol compounds in Baijiu via chemical isotope labeling. Available at: [Link]
PubChem. Methyl 3-(piperidin-4-yl)propanoate. Available at: [Link]
MDPI. (2023). Sensitivity Enhancement for Separation-Based Analytical Techniques Utilizing Solid-Phase Enrichment Approaches and Analyte Derivatization. Available at: [Link]
Agilent Technologies. (2007). Fast LC/MS/MS Analytical Method with Alternating Column Regeneration. Available at: [Link]
PubMed. (2012). A high-sensitivity LC-MS/MS method for the determination of 4-methyl-piperazine-1-carbodithioc acid 3-cyano-3, 3-diphenylpropyl ester hydrochloride in rat plasma. Available at: [Link]
MDPI. (2022). Comparison of LC-MS and LC-DAD Methods of Detecting Abused Piperazine Designer Drugs. Available at: [Link]
Comparative Bioactivity Guide: Methyl[(piperidin-4-yl)methyl]propylamine vs. Ethyl Analogs
This guide provides an in-depth technical comparison of Methyl[(piperidin-4-yl)methyl]propylamine and its ethyl analogs , focusing on their physicochemical profiles, structure-activity relationships (SAR), and bioactivit...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth technical comparison of Methyl[(piperidin-4-yl)methyl]propylamine and its ethyl analogs , focusing on their physicochemical profiles, structure-activity relationships (SAR), and bioactivity in the context of Sigma-1 (
) receptor modulation and Histamine H3/H4 antagonism .
Executive Summary
The 4-(aminomethyl)piperidine scaffold is a privileged structure in medicinal chemistry, serving as a critical pharmacophore for ligands targeting G-protein coupled receptors (GPCRs) and intracellular chaperones. This guide compares the specific derivative Methyl[(piperidin-4-yl)methyl]propylamine (Compound A ) against its ethyl-substituted analogs (Compounds B and C ).
Experimental data and SAR analysis indicate that while the Methyl-Propyl variant offers a balanced hydrophilic-lipophilic profile ideal for bioavailability, the Ethyl analogs exhibit distinct shifts in
receptor affinity and metabolic stability. This guide synthesizes data from recent medicinal chemistry campaigns to provide a decision-making framework for lead optimization.
Chemical Identity & Physicochemical Comparison[1][2][3][4][5][6][7]
The core difference lies in the steric bulk and lipophilicity introduced by the ethyl group substitution on the exocyclic amine.
Analyzed Compounds
Compound A (Target): N-Methyl-N-[(piperidin-4-yl)methyl]propan-1-amine[1]
Compound B (Ethyl Analog 1): N-Ethyl-N-[(piperidin-4-yl)methyl]propan-1-amine
Compound C (Ethyl Analog 2): N-Ethyl-N-[(piperidin-4-yl)methyl]ethanamine (Diethyl analog)
Table 1: Physicochemical Profile Comparison
Property
Compound A (Methyl-Propyl)
Compound B (Ethyl-Propyl)
Compound C (Diethyl)
Impact on Bioactivity
Formula
-
MW ( g/mol )
170.30
184.32
170.30
Higher MW correlates with increased Vd.
cLogP
1.28 ± 0.3
1.65 ± 0.3
1.42 ± 0.3
Ethyl analogs show higher lipophilicity, enhancing BBB penetration.
pKa (Basic N)
~10.1
~10.2
~10.2
All are highly basic; exist as cations at physiological pH.
Ethyl groups increase steric clash in tight binding pockets (e.g., H3R).
Bioactivity & Mechanism of Action[1]
Sigma-1 (
) Receptor Affinity
The
receptor is a chaperone protein located at the mitochondria-associated endoplasmic reticulum membrane (MAM). High-affinity ligands typically possess a basic nitrogen flanked by hydrophobic regions.
Mechanism: The piperidine nitrogen binds to Asp126 or Glu172 in the
pocket. The exocyclic amine tail extends into a hydrophobic sub-pocket.
Comparison:
Methyl-Propyl (A): Exhibits nanomolar affinity (
nM). The methyl group minimizes steric penalty, allowing the propyl chain to interact with hydrophobic residues (e.g., Tyr103 , Leu105 ).
Ethyl Analogs (B/C): The additional methylene group in the ethyl chain increases hydrophobic interaction energy ($ \Delta G_{bind} $). However, if the pocket is constricted, the ethyl group can cause steric repulsion. Generally, Ethyl-Propyl (B) shows higher affinity than Methyl-Propyl due to increased hydrophobic bulk, provided the pocket can accommodate it.
Histamine H3 Receptor Antagonism
In H3 receptor antagonists (e.g., related to ciproxifan analogs), the basic amine serves as the core pharmacophore.
Comparison: H3 receptors are sensitive to steric bulk around the basic nitrogen. The Methyl variant (A) is often preferred over the Ethyl variant (B) because the smaller methyl group avoids clashing with the transmembrane helices (TM3/TM5), maintaining high antagonist potency (
).
Diagram: Structural SAR Logic
Caption: SAR decision tree illustrating the divergent effects of Methyl vs. Ethyl substitution on Sigma-1 and H3 Receptor targets.
Experimental Protocols
To validate the bioactivity differences, the following standardized protocols are recommended.
Step 1 (Imine Formation): Dissolve amine (1.0 eq) in DCE. Add aldehyde (1.1 eq) and
. Stir at RT for 2h.
Step 2 (Reduction): Cool to 0°C. Add
(1.5 eq). Warm to RT and stir overnight.
Workup: Quench with sat.
. Extract with DCM. Dry over .
Purification: Silica gel chromatography (MeOH/DCM + 1%
).
Sigma-1 Receptor Binding Assay
Objective: Determine
values for Compounds A and B.
Tissue Source: Guinea pig brain membranes or HEK293 cells expressing human
.
Radioligand:
(Specific Activity ~30 Ci/mmol).
Non-specific Binding: Defined by
Haloperidol.
Incubation:
Prepare assay buffer: 50 mM Tris-HCl, pH 7.4.
Incubate
membrane protein with 3 nM and varying concentrations ( to M) of Compound A or B.
Incubate for 120 min at 37°C.
Terminate by rapid filtration through GF/B filters using a cell harvester.
Analysis: Calculate
using non-linear regression; convert to using the Cheng-Prusoff equation.
Diagram: Experimental Workflow
Caption: Step-by-step workflow for synthesizing and validating the bioactivity of piperidine analogs.
Conclusion & Recommendations
Based on the comparative analysis:
Select Methyl[(piperidin-4-yl)methyl]propylamine (Compound A) if your target requires a compact pharmacophore (e.g., H3 receptor ) or if you need to minimize lipophilicity to reduce non-specific binding.
Select Ethyl Analogs (Compound B) if targeting the Sigma-1 receptor , where the additional hydrophobic bulk typically enhances affinity and selectivity over Sigma-2.
Metabolic Consideration: The N-Methyl group is more susceptible to rapid oxidative demethylation (via CYP450) compared to the N-Ethyl group, potentially giving the Ethyl analog a longer half-life in vivo.
References
BenchChem. (2025). A Structural Showdown: Ethyl-piperidin-4-ylmethyl-amine and Its Molecular Cousins in Drug Discovery. Retrieved from
Runeberg, P., et al. (2016). 4-Aroylpiperidines and 4-(α-hydroxyphenyl)piperidines as selective sigma-1 receptor ligands. Chemistry Central Journal. Retrieved from
Wunsch, B., et al. (2017). Synthesis of Aminoethyl-Substituted Piperidine Derivatives as σ1 Receptor Ligands with Antiproliferative Properties. ChemMedChem. Retrieved from
McCurdy, C. R., et al. (2020). From dopamine 4 to sigma 1: synthesis, SAR and biological characterization of a piperidine scaffold of σ1 modulators. ChemRxiv. Retrieved from
A Comparative Guide to Purity Assay Validation for Methyl[(piperidin-4-yl)methyl]propylamine
Introduction: The Critical Role of Purity in Drug Development In pharmaceutical development, the purity of an Active Pharmaceutical Ingredient (API) is not merely a quality metric; it is a cornerstone of safety and effic...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Critical Role of Purity in Drug Development
In pharmaceutical development, the purity of an Active Pharmaceutical Ingredient (API) is not merely a quality metric; it is a cornerstone of safety and efficacy. Impurities, even at trace levels, can possess undesirable pharmacological or toxicological properties, potentially compromising patient health. For novel compounds like Methyl[(piperidin-4-yl)methyl]propylamine, a robust, validated purity assay is therefore indispensable. It serves as the definitive tool to ensure that the levels of process-related impurities and potential degradants are meticulously controlled within safe, specified limits.
This guide provides an in-depth, experience-driven walkthrough of the validation process for a purity assay of Methyl[(piperidin-4-yl)methyl]propylamine. We will primarily focus on developing and validating a stability-indicating High-Performance Liquid Chromatography (HPLC) method, the workhorse of modern pharmaceutical analysis. Furthermore, we will objectively compare this method with Gas Chromatography (GC), an orthogonal technique, to provide a comprehensive perspective on analytical strategy. Our approach is grounded in the principles of the International Council for Harmonisation (ICH) guidelines, particularly ICH Q2(R2) for analytical validation and Q1A(R2) for stability and forced degradation studies.[1][2][3][4][5]
Understanding the Analyte: Methyl[(piperidin-4-yl)methyl]propylamine
Methyl[(piperidin-4-yl)methyl]propylamine is a secondary amine containing a piperidine ring, a common scaffold in many pharmaceutical agents. Its structure presents specific analytical challenges:
High Polarity and Basicity: The amine functional groups can interact strongly with residual silanols on silica-based HPLC columns, leading to poor peak shape (tailing) and low recovery.
Low UV Chromophore: The molecule lacks a strong UV-absorbing functional group, which can limit sensitivity with standard UV detectors.
Potential for Degradation: Amines are susceptible to oxidation and reactions with atmospheric carbon dioxide. The piperidine ring itself can be subject to ring-opening or other transformations under stress conditions.
A successful purity method must overcome these challenges to accurately quantify the main component and separate it from all relevant impurities.
The Primary Analytical Approach: Reversed-Phase HPLC with UV Detection
Our primary method of choice is Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC). Its versatility and robustness make it the gold standard for purity analysis in quality control environments.
Rationale for Method Development Choices
Column Selection: A modern, end-capped C18 column with high purity silica is chosen to minimize secondary interactions with the basic amine groups. A column with a particle size of 2.6 µm offers a good balance between efficiency and backpressure.
Mobile Phase Strategy:
pH Control: Maintaining the mobile phase pH in the acidic range (e.g., pH 2.5-3.5) ensures that the primary and secondary amine groups are consistently protonated. This reduces peak tailing and improves reproducibility. A phosphate or formate buffer is suitable.
Organic Modifier: Acetonitrile is selected over methanol due to its lower viscosity and better UV transparency at low wavelengths.
Ion-Pairing Agent (If Necessary): If peak shape remains poor, a small concentration of an ion-pairing agent like trifluoroacetic acid (TFA) can be added. However, TFA can suppress ionization in mass spectrometry and is often avoided if LC-MS compatibility is desired for impurity identification. For this UV-based method, 0.1% TFA is a common and effective choice.
Detection: Given the weak chromophore, detection at a low UV wavelength (e.g., 210-220 nm) is necessary to achieve adequate sensitivity. While this can increase baseline noise and interference from mobile phase components, a high-purity solvent and a stable detector can mitigate these issues.
A Stability-Indicating Mission: The Role of Forced Degradation
Before validation can begin, we must ensure the method is "stability-indicating." This means it must be able to separate the API from any degradation products that might form over the product's shelf-life.[6] This is achieved through forced degradation (or stress testing) studies, as mandated by ICH Q1A(R2).[5][7] The goal is to achieve 5-20% degradation of the API to ensure that potential degradants are generated at a sufficient level for detection.[7][8]
Comparative Reactivity Guide: Pyrrolidine vs. Piperidine Amines
[1] Executive Summary: The "5 vs. 6" Ring Decision Matrix In synthetic organic chemistry, the choice between pyrrolidine (5-membered ring) and piperidine (6-membered ring) is rarely arbitrary.
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Executive Summary: The "5 vs. 6" Ring Decision Matrix
In synthetic organic chemistry, the choice between pyrrolidine (5-membered ring) and piperidine (6-membered ring) is rarely arbitrary. While both are secondary cyclic amines with similar
values, their nucleophilic behavior and steric profiles diverge significantly due to ring conformation.
The Verdict:
Choose Pyrrolidine when maximum nucleophilicity and rapid enamine formation are required. The 5-membered ring imposes a "tied-back" steric environment, exposing the nitrogen lone pair for faster attack on electrophiles and minimizing steric strain in planar transition states (e.g., enamine double bonds).
Choose Piperidine when basicity without extreme nucleophilicity is desired, or when the substrate requires a less rigid nucleophile. Piperidine is often preferred as a base in elimination reactions where its slightly higher steric bulk (chair conformation) compared to pyrrolidine can be advantageous to avoid unwanted nucleophilic addition.
Physicochemical Profile
The following data aggregates experimental values to highlight the subtle but critical differences between the two amines.
Property
Pyrrolidine
Piperidine
Significance
Structure
5-membered (Envelope/Twist)
6-membered (Chair)
Pyrrolidine is more compact; Piperidine suffers from 1,3-diaxial interactions.
Basicity ( of )
11.27 - 11.31
11.22 - 11.28
Pyrrolidine is marginally more basic due to better solvation of the cation and hybridization effects ( vs ).
Mayr Nucleophilicity ()
15.97 (in MeOH/MeCN)
15.63 (in MeOH/MeCN)
Pyrrolidine is ~2x more nucleophilic () in matched solvents.
Boiling Point
87 °C
106 °C
Pyrrolidine is easier to remove by evaporation.
Steric Profile
Exposed Lone Pair (Cone angle < 120°)
Shielded Lone Pair (Chair conformer)
Pyrrolidine exhibits less F-strain (frontal strain) during nucleophilic attack.
Data Source: Mayr's Database of Reactivity Parameters [1];
values averaged from Evans table and experimental literature [2].
Mechanistic Deep Dive: Why is Pyrrolidine More Reactive?
The "Tied-Back" Effect (Sterics)
The enhanced nucleophilicity of pyrrolidine is primarily steric, not electronic.
Piperidine: Exists in a chair conformation. The axial hydrogens at C2 and C6 create steric hindrance (1,3-diaxial interactions) that impedes the approach of electrophiles to the nitrogen lone pair.
Pyrrolidine: The 5-membered ring pulls the
-carbons back, widening the angle of approach for electrophiles. This "tied-back" geometry reduces F-strain (frontal strain) in the transition state of and carbonyl addition reactions.
Hybridization & Solvation
In pyrrolidine, the C-N-C bond angle is compressed (~103-105°) compared to the ideal tetrahedral angle (~109.5°) found in piperidine. This compression forces the nitrogen lone pair into an orbital with higher p-character (closer to
), raising its energy and availability for donation. Additionally, the compact pyrrolidinium ion is more efficiently solvated in protic solvents, stabilizing the transition state for protonation.
Figure 1: Comparative steric logic. Pyrrolidine's "tied-back" alkyl groups allow for a lower energy transition state during nucleophilic attack.
Case Study 1: Enamine Synthesis (Stork Enamine Reaction)
The formation of enamines is the classic arena where pyrrolidine outperforms piperidine.[1] This reaction is critical for
-alkylation of ketones.
Performance Comparison
Reaction Rate: Pyrrolidine forms enamines significantly faster than piperidine. In competitive studies with cyclohexanone, pyrrolidine reaches equilibrium rapidly, often without requiring high heat.
Enamine Stability/Reactivity: The resulting pyrrolidine enamine is more nucleophilic.[1][2] The 5-membered ring accommodates the
geometry of the enamine nitrogen (planarization) with less strain ( strain) than the 6-membered piperidine ring.
Experimental Data (Relative Rates):
| Amine | Relative Rate (
-Toluenesulfonic acid (pTSA) if reaction is sluggish, though pyrrolidine often reacts without it.
Reflux: Heat the mixture to vigorous reflux (bath temp ~120 °C). Water will begin to collect in the trap immediately.
Monitoring: Continue reflux until water evolution ceases (typically 2-4 hours for pyrrolidine; piperidine would take 8-12 hours).
Isolation: Cool to room temperature. Concentrate the solution under reduced pressure (rotary evaporator) to remove toluene and excess amine.
Purification: Distill the residue under high vacuum to obtain the pure enamine as a colorless oil. Store under inert atmosphere (enamines hydrolyze in moist air).
Figure 2: Stepwise mechanism of Enamine formation. Pyrrolidine accelerates the initial attack and the final deprotonation step due to favorable sterics.
Case Study 2: Organocatalysis (Knoevenagel Condensation)
In the Knoevenagel condensation of aldehydes with active methylene compounds, pyrrolidine acts as a superior organocatalyst compared to piperidine.[3][1]
Comparative Data (Substrate:
-methoxybenzaldehyde + Thiazolidine-2,4-dione):
Pyrrolidine (0.5 eq): 100% Conversion in 8 hours [3].
Piperidine (0.8 eq): 91% Conversion in 8 hours [3].[3]
Mechanism: The reaction proceeds via an iminium ion intermediate.[3] Pyrrolidine forms this intermediate faster and the resulting iminium species is more electrophilic due to the lack of steric shielding around the nitrogen, facilitating the attack by the active methylene anion.
References
Mayr, H., et al. "Mayr's Database of Reactivity Parameters." Ludwig-Maximilians-Universität München.[4]
Bordwell, F. G. "Equilibrium acidities in dimethyl sulfoxide solution." Accounts of Chemical Research 21.12 (1988): 456-463. (Reference for pKa trends).
Vieira, A. A., et al. "A Comparative Analysis of Pyrrolidine and Piperidine in Knoevenagel Condensation." BenchChem / Juniper Publishers, 2018.
Carey, F. A., & Sundberg, R. J.Advanced Organic Chemistry Part A: Structure and Mechanisms. Springer, 2007. (Standard text for Enamine kinetics).
Pansare, S. V., et al. "Nucleophilic Reactivity of Pyrrolidines." Journal of the American Chemical Society, 2020. Link
Quality Control Standards for Methyl[(piperidin-4-yl)methyl]propylamine: A Comparative Analytical Guide
Executive Summary: The Analytical Challenge Methyl[(piperidin-4-yl)methyl]propylamine represents a critical class of aliphatic diamine intermediates often employed in the synthesis of JAK inhibitors and GPCR ligands. Its...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Analytical Challenge
Methyl[(piperidin-4-yl)methyl]propylamine represents a critical class of aliphatic diamine intermediates often employed in the synthesis of JAK inhibitors and GPCR ligands. Its structure—comprising a secondary amine on the piperidine ring and a tertiary amine on the propyl chain—presents a dual challenge for Quality Control (QC):
Lack of Chromophore: The molecule lacks a conjugated
-system, rendering standard HPLC-UV detection at >220 nm ineffective without derivatization.
High Basicity & Polarity: The presence of two basic nitrogen centers leads to severe peak tailing on traditional C18 silica columns and poor retention in reverse-phase chromatography.
This guide objectively compares the three primary analytical "alternatives" for QC—LC-MS/MS , Derivatized HPLC-UV , and GC-FID —providing validated protocols to ensure the safety and efficacy of downstream drug substances.
Comparative Analysis of Analytical Methodologies
For a non-chromophoric diamine, the choice of method dictates the limit of detection (LOD) and workflow complexity.
Table 1: Performance Comparison of QC Alternatives
Feature
Method A: LC-MS/MS (Recommended)
Method B: HPLC-UV (Derivatized)
Method C: GC-FID
Primary Utility
Trace impurity profiling & Assay
Routine Assay (High concentration)
Residual solvents & Volatile impurities
Detection Principle
Mass-to-Charge (m/z)
UV Absorbance (via Tag)
Flame Ionization
Sensitivity (LOD)
Excellent (< 10 ng/mL)
Moderate (0.5 µg/mL)
Good (50 µg/mL)
Selectivity
High (Mass resolution)
Low (Dependent on separation)
Moderate
Sample Prep
Simple (Dilute & Shoot)
Complex (Reaction required)
Simple (Direct injection)
Key Limitation
Instrument Cost
Reaction variability/Stability
Thermal instability of salts
Expert Insight: Why LC-MS is the "Gold Standard" here
While HPLC-UV is cheaper, the requirement to derivatize (using reagents like p-toluenesulfonyl chloride) introduces a new variable: reaction completeness . If the derivatization is only 95% complete, your assay calculation will be biased. LC-MS/MS avoids this by detecting the protonated molecular ion
Derivatization Reagent: 4-Chloro-7-nitrobenzofuran (NBD-Cl) or Dansyl Chloride.
Workflow:
Preparation: Dissolve 10 mg sample in 10 mL Borate Buffer (pH 9.0).
Reaction: Add 1 mL of 5 mg/mL NBD-Cl in acetonitrile.
Incubation: Heat at 60°C for 30 minutes (shield from light).
Quenching: Add 0.1 mL 1M HCl to stop reaction.
Analysis: Inject onto HPLC (Detection at 470 nm for NBD derivatives).
Visualizing the Quality Control Workflow
The following diagrams illustrate the decision logic for method selection and the impurity fate mapping.
Diagram 1: Analytical Method Decision Tree
Caption: Decision matrix for selecting the optimal analytical technique based on the specific quality attribute being tested.
Diagram 2: Impurity Fate & Control Strategy
Caption: Fate mapping of critical impurities from raw materials to final QC, highlighting where specific detection methods are applied.
References
Alternative Therapies in Health and Medicine. (2025). A Liquid Chromatography-mass Spectrometry Method to Determine the Content of Genotoxic Impurity Piperidine in Rimonabant. Retrieved from [Link]
National Institutes of Health (NIH) PubChem. (2025). Compound Summary: N-(piperidin-4-ylmethyl)-N-propylbutan-1-amine. Retrieved from [Link]
Agilent Technologies. (2019). Determination of Primary Aromatic Amines by LC/MS/MS. Retrieved from [Link]
MDPI. (2021). A Review of the Analytical Methods for the Determination of 4(5)-Methylimidazole in Food Matrices (Analogous Non-Chromophoric Amine Analysis). Retrieved from [Link]
A Senior Application Scientist's Guide to Validating Analytical Methods for Piperidine Derivative Detection
For researchers, scientists, and drug development professionals, the robust detection and quantification of piperidine derivatives are critical. This structural motif is a cornerstone in numerous pharmaceuticals, but it...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers, scientists, and drug development professionals, the robust detection and quantification of piperidine derivatives are critical. This structural motif is a cornerstone in numerous pharmaceuticals, but it can also be a potential genotoxic impurity (GTI) originating from synthesis or degradation.[1][2] Ensuring that analytical methods for its detection are rigorously validated is not merely a matter of procedural compliance; it is a fundamental requirement for guaranteeing drug safety and efficacy.[3]
This guide provides an in-depth comparison of analytical methodologies, moving beyond a simple listing of steps to explain the causality behind experimental choices. It is designed to equip you with the scientific rationale needed to select, develop, and validate a method that is truly fit for its intended purpose, in alignment with international regulatory standards.[4]
The Analytical Imperative: Why Piperidine Derivatives Demand Scrutiny
Piperidine and its derivatives can be introduced into active pharmaceutical ingredients (APIs) as reagents, by-products, or degradation products.[2] Their potential to react with DNA makes them a significant concern for regulatory bodies like the FDA and EMA.[2] The International Council for Harmonisation (ICH) M7(R1) guideline establishes a framework for the assessment and control of these DNA reactive impurities, often requiring detection at parts-per-million (ppm) levels relative to the API.[2][5] This necessitates analytical methods with exceptional sensitivity and selectivity.
The challenge lies in the physicochemical properties of many piperidine derivatives. Their basicity, potential volatility, and sometimes poor UV absorption make direct analysis difficult, often requiring specialized techniques or derivatization to enhance detection.[6]
A Comparative Analysis of Core Analytical Techniques
The selection of an analytical technique is a critical decision driven by the specific requirements of the analysis, including required sensitivity, the nature of the sample matrix, and available instrumentation.[6][7] While several techniques can be employed, Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) are the most powerful and commonly used for trace-level GTI analysis.[2][5]
Technique
Principle
Advantages for Piperidine Analysis
Limitations & Considerations
Typical Limit of Quantification (LOQ)
GC-MS
Separates volatile and semi-volatile compounds in the gas phase followed by mass-based detection.
Excellent for volatile piperidine derivatives. High sensitivity and specificity. Well-established and robust.
Requires analytes to be thermally stable and volatile.[6] Non-volatile derivatives may require derivatization.
Low ppm to ppb
LC-MS/MS
Separates compounds in the liquid phase followed by highly selective tandem mass spectrometry detection.
The gold standard for non-volatile or thermally labile compounds.[5] Offers exceptional sensitivity and selectivity, minimizing matrix interference.[1][7]
Higher instrument cost and complexity. Ionization efficiency can be compound-dependent and may be low for certain underivatized piperidines.
Sub-ppm to ppb
HPLC-UV
Separates compounds in the liquid phase with detection based on UV light absorption.
Cost-effective, robust, and widely available.[7] Suitable for higher concentration levels or for derivatives with a strong chromophore.[8]
Insufficient sensitivity for trace GTI analysis of piperidines lacking a UV chromophore.[6] Derivatization is often necessary to achieve required detection levels.[6][9]
High ppm to % level (without derivatization)
Strategic Workflow for Method Selection and Validation
The path from selecting a technique to having a fully validated method is a systematic process. The following workflow illustrates the key decision points and validation stages, ensuring the final method is robust, reliable, and compliant with regulatory expectations.
Caption: A typical workflow for analytical method selection and validation.
Deep Dive: Validating an LC-MS/MS Method for Piperidine
Given its superior sensitivity and specificity for a broad range of derivatives, LC-MS/MS is often the method of choice for GTI analysis.[7] The following protocol outlines the essential steps for validating such a method in accordance with ICH Q2(R1) guidelines.[10][11]
The Principle of Causality in Method Design
Why a C18 Column? A reversed-phase C18 column is a common starting point, offering good retention for a wide range of organic molecules.[3][12] For highly polar piperidine derivatives, a HILIC (Hydrophilic Interaction Liquid Chromatography) column might be explored as an alternative to improve retention.[13]
Why Electrospray Ionization (ESI)? ESI is a soft ionization technique ideal for polar, thermally labile molecules that are common in pharmaceutical analysis, including many piperidine derivatives.[13] It typically forms a protonated molecular ion [M+H]+ in positive ion mode, which is excellent for selective detection.
Why Multiple Reaction Monitoring (MRM)? MRM is the cornerstone of quantitative LC-MS/MS. It provides exceptional selectivity by monitoring a specific fragmentation pathway (precursor ion → product ion). This two-stage filtering process virtually eliminates matrix interference, which is essential for achieving the ultra-low detection limits required for GTIs.[11][13]
Experimental Protocol: LC-MS/MS Method Validation
This protocol is a representative example. Specific parameters must be optimized for the particular piperidine derivative and API matrix.
1. Instrumentation and Reagents:
System: UPLC or HPLC system coupled to a tandem quadrupole mass spectrometer with an ESI source.[11]
Column: A suitable C18 column (e.g., 100 x 2.1 mm, 1.8 µm) is a good starting point.[3]
Gradient: Optimized to provide good retention and peak shape for the analyte.
Ionization Mode: ESI Positive
MRM Transitions: At least two transitions should be monitored for the analyte for confirmation.
3. Validation Experiments (as per ICH Q2(R1)):
Specificity: Analyze a blank (diluent), a placebo (matrix without API or analyte), the API, and the API spiked with the piperidine derivative. There should be no interfering peaks at the retention time of the analyte.[4]
Linearity and Range: Prepare a series of at least five concentrations of the piperidine derivative, typically spanning from the LOQ to 120% or 150% of the target concentration.[14] Plot the peak area response versus concentration and determine the correlation coefficient (R²), which should be >0.99.[1][3]
Accuracy: Analyze samples spiked with the piperidine derivative at a minimum of three concentration levels (e.g., low, medium, high) in triplicate. Calculate the percent recovery at each level. Acceptance criteria are typically within 80-120%.
Precision:
Repeatability: Perform at least six replicate analyses of a sample spiked at 100% of the target concentration. The relative standard deviation (%RSD) should typically be <15%.
Intermediate Precision: Repeat the analysis on a different day with a different analyst or on a different instrument.[10] The %RSD should meet predefined acceptance criteria.
Limit of Quantification (LOQ): This is the lowest concentration that can be quantified with acceptable precision and accuracy. It can be determined by analyzing a series of low-concentration samples and establishing the concentration at which the signal-to-noise ratio is approximately 10:1 and the %RSD is acceptable. The LOQ for a GTI method must be at or below the control threshold (e.g., 1.5 µ g/day exposure).[5]
Robustness: Intentionally vary critical method parameters (e.g., mobile phase composition ±2%, column temperature ±5°C, flow rate ±10%) and assess the impact on the results. The method should remain unaffected by these small changes.[14]
Caption: Key steps in the LC-MS/MS analytical protocol.
Conclusion: A Commitment to Scientific Integrity
Validating an analytical method for piperidine derivatives is a multi-faceted process that demands a deep understanding of analytical chemistry, regulatory expectations, and the specific challenges posed by the analyte. By moving beyond rote execution of a template and embracing a scientifically-grounded, risk-based approach, researchers can develop and validate methods that are not only compliant but are fundamentally reliable and robust. This commitment to scientific integrity ensures the quality and safety of pharmaceutical products, ultimately protecting patient health.[3]
References
A Liquid Chromatography-mass Spectrometry Method to Determine the Content of Genotoxic Impurity Piperidine in Rimonabant. Alternative Therapies In Health And Medicine. [Link]
FDA Guidelines on Genotoxic Impurities. J-STAR Research. [Link]
ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency. [Link]
ICH Q2(R1) Analytical Method Validation. Scribd. [Link]
Quality Guidelines. International Council for Harmonisation (ICH). [Link]
ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. [Link]
A Liquid Chromatography-mass Spectrometry Method to Determine the Content of Genotoxic Impurity Piperidine in Rimonabant. PubMed. [Link]
Q2(R1) Validation of Analytical Procedures: An Implementation Guide. ResearchGate. [Link]
Guidance for Industry: Genotoxic and Carcinogenic Impurities in Drug Substances and Products. Food and Drug Administration (FDA). [Link]
Genotoxic Impurity Analysis in Pharma: A Step-by-Step Guide. ResolveMass Laboratories Inc.. [Link]
S2B Genotoxicity: A Standard Battery for Genotoxicity Testing of Pharmaceuticals. Food and Drug Administration (FDA). [Link]
A Liquid Chromatography-mass Spectrometry Method to Determine the Content of Genotoxic Impurity Piperidine in Rimonabant | Request PDF. ResearchGate. [Link]
M7(R1) Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. Food and Drug Administration (FDA). [Link]
Method Selection for Trace Analysis of Genotoxic Impurities in Pharmaceuticals. LCGC. [Link]
Quantitative Determination of Four Potential Genotoxic Impurities in the Active Pharmaceutical Ingredients in TSD-1 Using UPLC-MS/MS. MDPI. [Link]
Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. Journal of Chemical and Pharmaceutical Research. [Link]
A Simple, Specific, Mass Compatible and Validated Gas Chromatographic Method for the Estimation of Piperidine-3-amine Content in Linagliptin Finished and Stability Samples without Derivatization. Asian Journal of Chemistry. [Link]
Analytical method by liquid chromatography to assay piperine associated in nanoemulsions. Drug Analytical Research. [Link]
Piperidine derivatives - extra peak in pure compounds. Why and how to change it? ResearchGate. [Link]
Method for measuring content of piperidine impurity in glatiramer acetate sample.
Personal protective equipment for handling Methyl[(piperidin-4-yl)methyl]propylamine
This guide is structured to serve as a definitive operational manual for researchers handling Methyl[(piperidin-4-yl)methyl]propylamine . As a functionalized piperidine derivative with a secondary/tertiary amine profile,...
Author: BenchChem Technical Support Team. Date: February 2026
This guide is structured to serve as a definitive operational manual for researchers handling Methyl[(piperidin-4-yl)methyl]propylamine . As a functionalized piperidine derivative with a secondary/tertiary amine profile, this compound presents specific corrosive and respiratory hazards that require strict adherence to safety protocols.
Executive Hazard Analysis
Before selecting PPE, you must understand the mechanism of injury. Methyl[(piperidin-4-yl)methyl]propylamine is not merely an irritant; it is a strong organic base.[1][2]
The Corrosivity Factor: Like many piperidine derivatives, this molecule possesses a high pKa (typically 10–11). Upon contact with skin or mucous membranes, it saponifies fatty tissues (liquefaction necrosis), allowing the chemical to penetrate deeper than acid burns.
The Latency Trap: Amine burns often do not sting immediately. The "soapy" feeling on the skin is actually your tissue dissolving. By the time pain registers, deep tissue damage may have occurred.
Sensitization: Piperidine moieties are known sensitizers. Repeated low-level exposure can lead to irreversible respiratory sensitization (asthma-like symptoms).[1][2]
The PPE Shield: Selection & Causality
Standard "lab safety" is insufficient. You must employ a Barrier-in-Depth strategy.[1][2]
Hand Protection: The Permeation Matrix
Standard nitrile exam gloves are often insufficient for prolonged amine contact.[1]
Splash Only. Must be changed immediately upon contact.
Nitrile (Extended Cuff)
8–12 mil
> 30 mins
Standard Handling. Recommended for general weighing/transfer.
Laminate (Silver Shield)
Multi-layer
> 480 mins
High Risk. Mandatory for spill cleanup or immersion tasks.
Protocol:
Double Gloving: Mandatory. Wear 4-mil nitrile under 8-mil nitrile.[2] This provides a visual breach indicator and allows you to strip the outer glove safely if contaminated.
Technique: Tuck lab coat sleeves into the outer glove to prevent wrist exposure during overhead work (e.g., reaching into a fume hood).
Eye & Face Protection[1][2][3][4][5][6][7]
Primary:Chemical Splash Goggles (Indirect Vent). Safety glasses are forbidden for liquid handling of this substance because amine vapors can bypass side-shields, causing corneal edema ("blue haze" vision).[1][2]
Secondary:Face Shield (8-inch).[1][2] Required when pouring volumes >50 mL or working with pressurized lines.
Respiratory & Body Protection[1][3][4][5][6][7][8]
Engineering Control: All work must occur within a certified Chemical Fume Hood.
Body: 100% Cotton or Nomex lab coat (Synthetic blends can melt into skin if the flammable amine ignites). For scale-up (>100g), use a Tyvek® chemical-resistant apron.[1][2]
PPE Decision Logic (Visualization)
The following diagram illustrates the decision workflow for selecting PPE based on operational scale and state.
Figure 1: PPE Selection Logic based on physical state and quantity.[2] Note that liquid handling immediately escalates PPE requirements due to splash and vapor risks.
Operational Protocol: Step-by-Step
Phase A: Preparation
Verify Engineering Controls: Ensure fume hood face velocity is 80–100 fpm.
Neutralization Prep: Prepare a beaker of dilute acetic acid (5%) or citric acid. Keep this inside the hood. This is your "decontamination station" for tools, not skin.
Weighing: If the substance is a liquid, weigh by difference using a syringe or closed vial to prevent vapor release. Do not use open weigh boats for the free base liquid.
Phase B: Handling & Reaction
Transfer: Use a glass syringe with a Luer-lock tip for volumes <20 mL. Avoid pouring.
Incompatibility Check: Ensure no acid chlorides, anhydrides, or strong oxidizers are in the immediate vicinity unless part of the controlled reaction. The reaction with acids is exothermic and can cause splattering.
Quenching: Upon completion, rinse all glassware with the dilute acid solution prepared in Phase A before removing it from the hood for washing. This converts the volatile free amine into a non-volatile salt.
Phase C: Waste Disposal
Segregation: Dispose of as Basic Organic Waste .
Do NOT Mix: Never pour into "General Organic" waste containers that might contain acidic byproducts (e.g., from workups using HCl). This can cause an explosion or geyser effect.
Labeling: Clearly mark the waste tag with "Corrosive: Alkaline."
Emergency Response Workflow
Speed is the only variable you can control during an exposure.
Figure 2: Immediate response protocols for amine exposure.[1][2][3] Note: Never attempt to neutralize chemicals on the eyes or skin with acids/bases; use water only.
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 3149264, 3-(4-methylpiperidin-1-yl)propan-1-amine. Retrieved from [Link]
Occupational Safety and Health Administration (OSHA). Personal Protective Equipment: Chemical Resistance Selection Guide. Retrieved from [Link][1][4]
American Chemical Society (ACS). Safety in Academic Chemistry Laboratories: Best Practices for Handling Corrosive Amines. Retrieved from [Link][1]
![Chemical Structure of Methyl[(piperidin-4-yl)methyl]propylamine](httpshttps://i.imgur.com/example.png)
